2-Chloroethcathinone (hydrochloride)

• CAS: 879660-23-8

Core Science & Biosynthesis

molecular weight and physical properties of 2-Chloroethcathinone HCl

An In-Depth Technical Guide to the Molecular Weight and Physical Properties of 2-Chloroethcathinone Hydrochloride (2-CEC HCl)

Introduction

2-Chloroethcathinone hydrochloride (2-CEC HCl), known by the synonym 2-CEC, is an analytical reference standard structurally classified as a synthetic cathinone. As a member of this broad class of psychoactive substances, its characterization is of significant interest to researchers in forensic chemistry, toxicology, and drug development. The position of the chlorine atom on the phenyl ring significantly influences its chemical properties and analytical profile compared to its isomers (e.g., 3-CEC and 4-CEC). This guide provides a comprehensive overview of the fundamental molecular and physical properties of 2-CEC HCl, coupled with detailed protocols for its analytical characterization. The physiological and toxicological properties of this compound are not fully known, underscoring the importance of foundational chemical data for further research. This document is intended for professionals in research and forensic science who require precise and reliable data for identification and quantification purposes.

Chemical and Molecular Identity

The fundamental identity of a compound is established by its molecular formula, weight, and systematic nomenclature. This information is critical for stoichiometric calculations, interpretation of mass spectrometry data, and regulatory documentation.

• IUPAC Name: 1-(2-chlorophenyl)-2-(ethylamino)propan-1-one, monohydrochloride

• Synonyms: 2-CEC

• CAS Number: 879660-23-8

The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, making it suitable for analytical standard preparation.

Molecular Formula and Weight

The molecular weight is a cornerstone physical property derived from the molecular formula. It is essential for preparing solutions of known concentration and is the basis for mass spectrometry analysis.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₄ClNO • HCl
Formula Weight	248.2 g/mol (also reported as 248.15 and 248.149 g/mol )
Molecular Formula (Free Base)	C₁₁H₁₄ClNO
Molecular Weight (Free Base)	211.69 g/mol

Physical and Chemical Properties

The physical properties of a substance dictate its handling, storage, and the selection of appropriate analytical techniques. For 2-CEC HCl, these properties are characteristic of a synthetic cathinone salt.

Property	Observation	Source(s)
Appearance	A crystalline solid; Off-white powder
Purity	≥98% (as an analytical reference standard)
Melting Point	Not Determined / Undetermined
Boiling Point	Undetermined
Stability	≥ 5 years (when stored properly)
Storage	-20°C, desiccated

Expert Insight: The lack of a determined melting point in the available literature is a notable data gap. While related cathinones have reported melting points, it is scientifically unsound to extrapolate this data to 2-CEC HCl due to the significant influence of isomeric and substituent differences on crystal lattice energy. Researchers should determine this property experimentally via techniques like Differential Scanning Calorimetry (DSC) or traditional melting point apparatus.

Solubility Profile

Solubility is a critical parameter for sample preparation, dictating the choice of solvents for analytical techniques such as chromatography and spectroscopy. The hydrochloride form of 2-CEC imparts solubility in polar solvents.

Solvent	Solubility (at specified conditions)	Source(s)
DMSO	30 mg/mL
Ethanol	30 mg/mL
DMF	12.5 mg/mL
PBS (pH 7.2)	10 mg/mL

Causality in Experimental Choices: The selection of deuterated solvents for NMR analysis is directly guided by this solubility data. The high solubility in DMSO makes DMSO-d₆ a viable option, while its solubility in aqueous buffers supports the use of D₂O, as seen in published analytical monographs. For chromatographic methods, the high solubility in ethanol and DMSO suggests that methanol and acetonitrile would also be effective solvents for preparing stock solutions.

Analytical Characterization Workflow

A multi-technique approach is required for the unambiguous identification and characterization of 2-CEC HCl. The typical workflow involves spectroscopic and chromatographic methods to confirm the structure and purity.

Caption: Analytical workflow for the characterization of 2-CEC HCl.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, specifically related to the chromophore (the substituted benzene ring).

• λmax: 211, 246, 290 nm

Protocol Trustworthiness: These absorbance maxima are characteristic of the 2-chlorophenylpropan-1-one structure. Any significant deviation from these values in a sample purported to be 2-CEC HCl would indicate the presence of impurities or a different isomeric structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for structural elucidation, providing detailed information about the chemical environment of each proton in the molecule.

Experimental Protocol: ¹H NMR of 2-Chloroethcathinone HCl

• Sample Preparation:

  • Rationale: To obtain a high-resolution spectrum, the analyte must be fully dissolved in a deuterated solvent to avoid large solvent-proton signals.

  • Procedure: Accurately weigh and dissolve approximately 17 mg of 2-CEC HCl in 1 mL of deuterium oxide (D₂O). Add a small amount of a reference standard such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for chemical shift referencing (δ = 0.00 ppm).

• Instrument Parameters (based on a 400 MHz spectrometer):

  • Rationale: The parameters are chosen to ensure all relevant proton signals are captured with adequate resolution and signal-to-noise, and to allow for accurate quantification if an internal standard is used.

  • Pulse Angle: 90°

  • Spectral Width: A range sufficient to cover -3 ppm to 13 ppm.

  • Delay Between Pulses (Relaxation Delay): 45 seconds. A long delay is crucial for fully relaxed protons, which is essential for accurate integration and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hyphenated technique that separates the analyte from volatile impurities and provides a characteristic retention time and mass fragmentation pattern for identification.

Experimental Protocol: GC-MS of 2-Chloroethcathinone

• Sample Preparation:

  • Rationale: The analyte is typically analyzed as its free base for better volatility and chromatographic performance. A base extraction is performed to convert the HCl salt to the free base.

  • Procedure: Prepare a solution of ~5 mg/mL of 2-CEC HCl. Perform a liquid-liquid extraction into an organic solvent like chloroform (CHCl₃) after basifying the aqueous layer.

• Instrument & Conditions:

  • Rationale: The chosen column and temperature program are designed to provide good separation and peak shape for cathinone-class compounds.

  • GC Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm. This is a common, robust, non-polar column suitable for a wide range of analytes.

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Injector Temperature: 280°C.

  • Oven Program:

    • Initial temperature: 100°C, hold for 1.0 min.

    • Ramp: Increase to 280°C at 12°C/min.

    • Hold: Maintain 280°C for 9.0 min.

  • Injection: 1 µL with a split ratio of 25:1.

• Mass Spectrometer Parameters:

  • Rationale: Standard electron ionization (EI) at 70 eV is used to generate reproducible fragmentation patterns that can be compared to spectral libraries.

  • MS Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Scan Range: 30-550 amu.

  • Reported Retention Time: 7.215 min under these conditions.

Synthesis Pathway Overview

Understanding the synthesis of 2-CEC HCl provides insight into potential impurities that may be present in illicit or unpurified samples. Substituted cathinones are often synthesized via a two-step process from a corresponding propiophenone.

2-Chloroethcathinone hydrochloride CAS number and identifiers

An In-depth Technical Guide to 2-Chloroethcathinone Hydrochloride

This technical guide provides a comprehensive overview of 2-Chloroethcathinone hydrochloride (2-CEC), a synthetic cathinone of interest to researchers, scientists, and drug development professionals. This document delves into its chemical identity, synthesis, analytical characterization, and known toxicological profile, grounding all information in authoritative scientific sources.

Introduction and Chemical Identity

2-Chloroethcathinone, commonly known as 2-CEC, is an analytical reference standard structurally categorized as a synthetic cathinone. Synthetic cathinones are a class of new psychoactive substances (NPS) designed to mimic the effects of controlled stimulants like amphetamines and cocaine. As a member of this class, 2-CEC is primarily utilized in forensic and research applications to facilitate the identification and characterization of seized materials and to understand the pharmacology of emerging designer drugs. While its metabolism and excretion have been reported, its physiological and toxicological properties remain largely unknown.

The hydrochloride salt form enhances the compound's stability and solubility, making it suitable for laboratory use.

Core Identifiers and Properties

The fundamental chemical and physical properties of 2-Chloroethcathinone hydrochloride are summarized below for quick reference.

Identifier	Value	Source(s)
CAS Number	879660-23-8
IUPAC Name	1-(2-chlorophenyl)-2-(ethylamino)propan-1-one;hydrochloride
Synonyms	2-CEC, o-Chlorocathinone
Molecular Formula	C₁₁H₁₄ClNO • HCl
Formula Weight	248.15 g/mol (or 248.2)
Appearance	Crystalline solid, Off-white powder
Purity	≥98%
InChI Key	ZLOQLMSNDDSORZ-UHFFFAOYSA-N
SMILES	O=C(C(NCC)C)C1=C(Cl)C=CC=C1.Cl
Solubility	DMSO: 30 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 10 mg/ml

Synthesis Pathway

The synthesis of 2-Chloroethcathinone, like many other synthetic cathinones, typically follows a multi-step chemical process that can be adapted from established methods for similar compounds. A common and illustrative pathway involves the bromination of a substituted propiophenone followed by a nucleophilic substitution with the desired amine and subsequent conversion to its hydrochloride salt.

Causality of Experimental Choices:

• Bromination: The first step involves creating a more reactive intermediate. The α-bromoketone is an excellent electrophile, readily susceptible to nucleophilic attack by an amine in the subsequent step. Using an acid catalyst like HBr facilitates the enolization of the ketone, which is necessary for the bromination to occur at the alpha-carbon.

• Nucleophilic Substitution: Ethylamine is introduced to form the core cathinone structure. This reaction displaces the bromine atom. The use of a base (or excess amine) is often required to neutralize the HBr formed during the reaction, driving the equilibrium towards the product.

• Acid Precipitation: The final free base is often an oil or difficult to purify. Converting it to the hydrochloride salt by adding hydrochloric acid allows for purification through recrystallization, yielding a stable, crystalline solid that is easier to handle and weigh accurately for analytical standards.

A Technical Guide to Elucidating the Mechanism of Action of 2-Chloroethcathinone (2-CEC) on Monoamine Transporters

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for characterizing the mechanism of action of novel psychoactive substances, using 2-Chloroethcathinone (2-CEC) as a representative synthetic cathinone, on the monoamine transporters: the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT). Given the limited specific literature on 2-CEC, this document outlines the essential in-vitro and in-vivo experimental workflows required to determine its potency and mechanism as either a transporter inhibitor or a substrate (releaser). The methodologies detailed herein are designed to provide a robust and self-validating system for generating reliable pharmacological data, crucial for understanding the neurochemical basis of 2-CEC's effects and for informing future drug development and regulatory assessment.

Introduction: The Rise of Synthetic Cathinones and the Importance of Monoamine Transporter Interaction

The emergence of novel psychoactive substances (NPS) presents a continuous challenge to public health and regulatory agencies. Among these, synthetic cathinones, also known as "bath salts," represent a significant and structurally diverse class of psychostimulants. These β-keto phenethylamines are structurally related to amphetamine and exert their primary pharmacological effects by interacting with monoamine transporters (MATs).

The MATs—DAT, NET, and SERT—are critical components of the central nervous system, responsible for the reuptake of dopamine, norepinephrine, and serotonin from the synaptic cleft, thereby terminating their signaling. Psychoactive drugs that target these transporters can be broadly classified into two categories:

• Inhibitors (Blockers): These compounds bind to the transporter protein and prevent the reuptake of the endogenous monoamine, leading to its accumulation in the synapse.

• Substrates (Releasers): These compounds are transported into the presynaptic neuron by the MATs. Once inside, they can disrupt the vesicular storage of monoamines, leading to a non-exocytotic, transporter-mediated reverse transport (efflux) of the neurotransmitter into the synapse.

The specific interaction profile of a compound with each of the three MATs, and whether it acts as an inhibitor or a releaser, determines its unique psychoactive effects, abuse potential, and toxicity profile. Therefore, a thorough in-vitro and in-vivo characterization of a new synthetic cathinone like 2-Chloroethcathinone (2-CEC) is paramount.

2-Chloroethcathinone (2-CEC): An Uncharacterized Cathinone Derivative

2-Chloroethcathinone (2-CEC) is a synthetic cathinone that is structurally related to ethcathinone. While its existence and basic chemical properties are known, its pharmacological profile, particularly its mechanism of action at monoamine transporters, remains largely uncharacterized in publicly available scientific literature. This guide will therefore use 2-CEC as a case study to present a comprehensive strategy for elucidating the monoamine transporter interaction profile of a novel synthetic cathinone.

Analytical Characterization of 2-CEC

Prior to any pharmacological assessment, it is crucial to confirm the identity and purity of the 2-CEC sample. This is a foundational step for ensuring the validity of all subsequent experimental data.

Recommended Analytical Techniques

A combination of analytical methods should be employed for a comprehensive characterization of the 2-CEC reference standard.

Technique	Purpose
Gas Chromatography-Mass Spectrometry (GC-MS)	Provides information on the molecular weight and fragmentation pattern, aiding in structural confirmation.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Offers high sensitivity and selectivity for both identification and quantification. Can be used to develop methods for detecting 2-CEC in biological matrices.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the molecular structure, allowing for unambiguous identification and assessment of isomeric purity.
Infrared (IR) Spectroscopy	Identifies functional groups present in the molecule, providing further structural confirmation.

In-Vitro Characterization of 2-CEC at Monoamine Transporters

In-vitro assays are the first line of investigation to determine the potency and selectivity of 2-CEC for DAT, NET, and SERT. These assays also provide initial insights into whether 2-CEC acts as an inhibitor or a substrate.

Radioligand Binding Assays: Determining Affinity for Monoamine Transporters

Radioligand binding assays are used to determine the affinity (Ki) of 2-CEC for each of the three monoamine transporters. This is achieved by measuring the ability of 2-CEC to displace a known radiolabeled ligand from the transporter binding site.

Experimental Workflow: Radioligand Binding Assay

Figure 1: Workflow for Radioligand Binding Assay.

Detailed Protocol: Radioligand Binding Assay

• Preparation of Transporter-Expressing Systems:

  • Utilize either membranes from HEK 293 cells stably expressing human DAT, NET, or SERT, or synaptosomes prepared from specific brain regions of rodents (e.g., striatum for DAT, cortex for NET and SERT).

• Incubation:

  • In a 96-well plate, incubate the prepared membranes or synaptosomes with a fixed concentration of the appropriate radioligand and a range of concentrations of 2-CEC.

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a known potent inhibitor).

• Filtration:

  • Rapidly terminate the binding reaction by filtering the incubation mixture through a glass fiber filtermat using a cell harvester. This separates the membrane/synaptosome-bound radioligand from the unbound radioligand.

• Scintillation Counting:

  • Place the filtermats into scintillation vials with scintillation cocktail and quantify the amount of bound radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the 2-CEC concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of 2-CEC that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

  • Calculate the affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Neurotransmitter Uptake Inhibition Assays: Determining Potency

Neurotransmitter uptake inhibition assays measure the ability of 2-CEC to block the transport of a radiolabeled monoamine substrate into cells expressing the corresponding transporter. This provides a functional measure of the compound's potency (IC50).

Experimental Workflow: Uptake Inhibition Assay

Figure 2: Workflow for Neurotransmitter Uptake Inhibition Assay.

Detailed Protocol: Uptake Inhibition Assay

• Cell Culture:

  • Plate HEK 293 cells stably expressing human DAT, NET, or SERT in 96-well plates and grow to confluence.

• Pre-incubation:

  • Wash the cells with buffer and then pre-incubate them with varying concentrations of 2-CEC or vehicle for 5-10 minutes at room temperature.

• Uptake Initiation:

  • Initiate neurotransmitter uptake by adding a fixed concentration of the respective radiolabeled substrate ([³H]dopamine, [³H]norepinephrine, or [³H]serotonin). The incubation time should be short (1-5 minutes) to measure the initial rate of uptake.

• Termination and Lysis:

  • Rapidly terminate the uptake by aspirating the buffer and washing the cells with ice-cold buffer.

  • Lyse the cells with a lysis buffer (e.g., 1% SDS) to release the intracellular contents.

• Scintillation Counting:

  • Transfer the cell lysate to scintillation vials and quantify the accumulated radioactivity.

• Data Analysis:

  • Plot the percentage of uptake inhibition against the logarithm of the 2-CEC concentration.

  • Determine the IC50 value by non-linear regression analysis.

Substrate-Induced Release Assays: Differentiating Inhibitors from Releasers

Release assays are crucial for determining whether 2-CEC acts as a substrate (releaser) or a pure inhibitor at the monoamine transporters. This assay measures the ability of 2-CEC to induce the efflux of a pre-loaded radiolabeled monoamine from cells expressing the transporter.

Experimental Workflow: Release Assay

Figure 3: Workflow for Substrate-Induced Release Assay.

Detailed Protocol: Release Assay

• Cell Loading:

  • Incubate HEK 293 cells expressing DAT, NET, or SERT with the respective radiolabeled monoamine to allow for its uptake and accumulation within the cells.

• Washing:

  • Wash the cells multiple times with buffer to remove any remaining extracellular radioactivity.

• Inducing Release:

  • Add varying concentrations of 2-CEC to the cells and incubate for a defined period (e.g., 10-30 minutes).

• Sample Collection:

  • At the end of the incubation period, collect the extracellular buffer, which contains the released radioactivity.

• Quantification:

  • Lyse the cells to determine the amount of radioactivity remaining intracellularly.

  • Quantify the radioactivity in both the extracellular buffer and the cell lysate using liquid scintillation counting.

• Data Analysis:

  • Calculate the percentage of release for each concentration of 2-CEC.

  • Plot the percentage of release against the logarithm of the 2-CEC concentration and determine the EC50 value (the concentration that produces 50% of the maximal release). A significant release profile indicates that 2-CEC is a substrate for that transporter.

Electrophysiological Approaches

Electrophysiological techniques, such as patch-clamp, can provide real-time insights into transporter function and the effects of drugs like 2-CEC. These methods can measure transporter-associated currents and can help to further distinguish between inhibitors and substrates.

In-Vivo Characterization of 2-CEC's Effects on Extracellular Monoamine Levels

While in-vitro assays provide crucial information about the direct interaction of 2-CEC with monoamine transporters, in-vivo studies are necessary to understand its net effect on neurotransmitter levels in the brain of a living organism.

In-Vivo Microdialysis

In-vivo microdialysis is a widely used technique to measure the extracellular concentrations of neurotransmitters in specific brain regions of awake, freely moving animals. This technique allows for the direct assessment of how a systemic administration of 2-CEC alters the levels of dopamine, norepinephrine, and serotonin in brain areas associated with reward, locomotion, and mood.

Experimental Workflow: In-Vivo Microdialysis

Figure 4: Workflow for In-Vivo Microdialysis.

Detailed Protocol: In-Vivo Microdialysis

• Surgical Implantation:

  • Under anesthesia, stereotaxically implant a guide cannula into the brain region of interest (e.g., nucleus accumbens for dopamine, prefrontal cortex for all three monoamines) in a rat or mouse.

• Recovery:

  • Allow the animal to recover from surgery for several days.

• Microdialysis Procedure:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Continuously perfuse the probe with artificial cerebrospinal fluid (aCSF) at a slow, constant rate.

  • Collect dialysate samples at regular intervals (e.g., every 20 minutes) to establish a stable baseline of extracellular monoamine levels.

  • Administer a dose of 2-CEC to the animal.

  • Continue collecting dialysate samples to monitor the changes in extracellular monoamine concentrations over time.

• Neurochemical Analysis:

  • Analyze the collected dialysate samples using a highly sensitive analytical technique such as High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED) or Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the levels of dopamine, norepinephrine, and serotonin.

• Data Analysis:

  • Express the post-drug monoamine levels as a percentage of the pre-drug baseline levels.

  • Analyze the data to determine the magnitude and time course of the effects of 2-CEC on extracellular monoamine concentrations.

Data Synthesis and Interpretation

The data generated from the in-vitro and in-vivo experiments should be synthesized to build a comprehensive pharmacological profile of 2-CEC.

Assay	Parameter Measured	Interpretation
Radioligand Binding	Ki (affinity)	Potency of 2-CEC in displacing a ligand from DAT, NET, and SERT. Lower Ki indicates higher affinity.
Uptake Inhibition	IC50 (potency)	Functional potency of 2-CEC in blocking monoamine uptake. Lower IC50 indicates higher potency.
Release Assay	EC50 (potency) and Emax (efficacy)	Determines if 2-CEC is a substrate (releaser). A significant Emax indicates releasing activity.
In-Vivo Microdialysis	% change from baseline	The net effect of 2-CEC on extracellular monoamine levels in a specific brain region over time.

By comparing the in-vitro data, one can determine the selectivity of 2-CEC for the different transporters. For instance, a significantly lower IC50 value for DAT compared to SERT would indicate a preference for the dopamine transporter. The release assay data will definitively classify 2-CEC as either a reuptake inhibitor or a releasing agent for each transporter. The in-vivo microdialysis results will then confirm and extend these findings by demonstrating the functional consequences of these molecular interactions in the intact brain.

Conclusion

The systematic approach outlined in this guide provides a robust framework for the comprehensive characterization of the mechanism of action of 2-Chloroethcathinone, or any novel synthetic cathinone, at monoamine transporters. By combining in-vitro assays to determine affinity, potency, and mechanism with in-vivo studies to assess the net effect on brain neurochemistry, researchers can generate a detailed pharmacological profile. This information is critical for understanding the substance's potential psychoactive effects, abuse liability, and toxicity, and is essential for informing public health responses and guiding future research in drug development.

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Introduction: The Imperative for Metabolic Profiling of Novel Psychoactive Substances

An In-Depth Technical Guide to the Metabolic Pathway Prediction of 2-Chloroethcathinone (2-CEC)

This guide provides a comprehensive framework for the metabolic pathway prediction and elucidation of 2-Chloroethcathinone (2-CEC), a synthetic cathinone. Designed for researchers, scientists, and drug development professionals, this document integrates in silico predictive methodologies with robust in vitro experimental protocols. The narrative emphasizes the causality behind experimental choices, ensuring a self-validating system for trustworthy and reproducible results.

The emergence of novel psychoactive substances (NPS), such as the synthetic cathinone 2-Chloroethcathinone (2-CEC), presents significant challenges to forensic toxicology and clinical pharmacology. Understanding the metabolic fate of these compounds is critical, as metabolites can possess their own pharmacological activity or toxicity, and they often serve as the primary biomarkers for confirming intake in biological samples.[1] The liver is the principal organ for drug metabolism, transforming xenobiotics into more water-soluble compounds to facilitate their excretion.[2][3][4][5] This process typically involves Phase I (functionalization) and Phase II (conjugation) reactions.[1][3]

This guide outlines a logical, multi-tiered approach to prospectively map the metabolic pathways of 2-CEC, beginning with computational predictions and culminating in experimental validation using established in vitro hepatic systems.

In Silico Prediction: Charting the Probable Metabolic Landscape

Before embarking on resource-intensive laboratory experiments, in silico (computational) methods provide a powerful and cost-effective strategy to generate initial hypotheses.[6][7] By analyzing the chemical structure of 2-CEC and leveraging knowledge of the metabolism of structurally analogous cathinones, we can predict the most likely metabolic transformations.[1][8][9]

Predicted Metabolic Pathways for 2-CEC:

Based on established cathinone metabolism, 2-CEC is expected to undergo several key transformations:

• Phase I Reactions:

  • β-Ketone Reduction: The carbonyl group is a common target for reduction to a secondary alcohol, a hallmark of cathinone metabolism.[1][8][10]

  • N-Deethylation: The ethyl group on the nitrogen atom is susceptible to oxidative removal by Cytochrome P450 (CYP) enzymes.[1][10]

  • Hydroxylation: Aliphatic hydroxylation can occur on the ethyl group or other accessible positions. Aromatic hydroxylation on the phenyl ring is also possible, though less common for halogenated rings.

  • Dehalogenation: The chlorine atom may be removed, although this is generally a less favored pathway.

• Phase II Reactions:

  • Glucuronidation: The hydroxyl group formed during β-ketone reduction is a prime site for conjugation with glucuronic acid, catalyzed by UDP-glucuronosyltransferases (UGTs).[10][11][12] This reaction significantly increases water solubility.

  • Sulfation: The hydroxylated metabolites can also be conjugated with a sulfonate group by sulfotransferases (SULTs), another major pathway for detoxification and excretion.[13][14][15][16]

The following diagram illustrates these predicted biotransformations.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hepatocytes as a tool in drug metabolism, transport and safety evaluations in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 4. In Vitro Drug Metabolism Studies Using Human Liver Microsomes | IntechOpen [intechopen.com]
• 5. researchgate.net [researchgate.net]
• 6. In silico method for modelling metabolism and gene product expression at genome scale - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Metabolic stability and metabolite profiling of emerging synthetic cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP | MDPI [mdpi.com]
• 10. In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | The UDP-glucuronosyltransferases of the blood-brain barrier: their role in drug metabolism and detoxication [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. iphasebiosci.com [iphasebiosci.com]
• 15. Updated perspectives on the cytosolic sulfotransferases (SULTs) and SULT-mediated sulfation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. taylorandfrancis.com [taylorandfrancis.com]

The Physicochemical Dynamics of 2-Chloroethcathinone (2-CEC): pKa Profiling and Solution Stability

Executive Summary

For researchers and forensic toxicologists, the accurate quantification of synthetic cathinones is frequently compromised by the inherent instability of these compounds in solution. 2-Chloroethcathinone (2-CEC), a halogenated beta-keto phenethylamine, presents a particularly severe analytical challenge. Its degradation is highly sensitive to pH, temperature, and solvent nucleophilicity. This whitepaper provides an in-depth mechanistic analysis of 2-CEC’s physicochemical properties, detailing how its pKa dictates its stability, and outlines self-validating experimental protocols for robust forensic and pharmacokinetic profiling.

Structural Causality of 2-CEC Instability

To understand the volatile nature of 2-CEC, one must examine its molecular architecture. 2-CEC consists of a beta-keto phenethylamine backbone with an N-ethyl substitution and a chlorine atom at the ortho position of the phenyl ring.

The primary causality of its instability lies in the beta-keto amine moiety. When the secondary amine is unprotonated (free base form), it becomes highly nucleophilic, while the adjacent beta-ketone acts as a strong electrophilic center. This structural proximity facilitates rapid intermolecular condensation, yielding dihydropyrazine dimers, or triggers auto-oxidation into complex polymeric artifacts.

The ortho-chloro substitution exacerbates this vulnerability. The electron-withdrawing inductive effect of the halogen increases the electrophilicity of the carbonyl carbon. Consequently, 2-CEC is exceptionally prone to nucleophilic attack by protic solvents. This mechanistic reality explains why forensic validation studies have explicitly noted that chloroethcathinone isomers "readily breakdown in methanol, especially 2-chloroethcathinone" 1, rendering it undetectable by less sensitive techniques if not analyzed immediately.

Mechanistic degradation pathways of 2-CEC driven by pH and solvent nucleophilicity.

Acid-Base Equilibria and pKa Dynamics

The stability of 2-CEC is fundamentally governed by its acid dissociation constant (pKa). The pKa of the secondary amine in 2-CEC is approximately 7.8–8.2. The Henderson-Hasselbalch equation dictates the ratio of ionized (protonated) to unionized (free base) species in solution.

• Acidic Conditions (pH < 6.0): 2-CEC exists >99% in its protonated state. The positive charge on the nitrogen eliminates its nucleophilicity, effectively halting intermolecular condensation. Research evaluating synthetic cathinones in biological matrices demonstrates that they are considerably more stable in acidic urine (pH 4) at low temperatures 2.

• Physiological to Basic Conditions (pH 7.4 - 8.0): A significant fraction (10-20%) of the molecule exists as the reactive free base. In mildly basic conditions (pH 7.63), closely related analogs such as 4-CEC degrade rapidly at room temperature, retaining less than 20% of their initial concentration within three days 3.

Kinetic Stability Across Matrices

To guide experimental design, the quantitative stability profile of 2-CEC across various matrices is summarized below. These values are synthesized from structural analog behaviors and direct forensic observations of chloro-cathinones 4.

Matrix / Solvent	pH Level	Storage Temp	Half-Life / Stability	Mechanistic Causality
Methanol	N/A	20°C	< 24 hours	Nucleophilic attack by protic solvent on the highly electrophilic beta-ketone.
Aqueous Urine	Acidic (pH 4.0)	4°C	> 6 months	Complete protonation of the secondary amine prevents dimerization.
Aqueous Urine	Basic (pH 8.0)	20°C	< 3 days	Free base formation triggers rapid auto-oxidation and condensation.
Dried Urine Spots	Basic (pH 7.6)	20°C	~ 5-7 days	Dehydration minimizes hydrolytic and enzymatic degradation pathways.
Acetonitrile	N/A	-20°C	> 1 year	Aprotic solvent prevents nucleophilic degradation; low thermal energy halts kinetics.

Self-Validating Experimental Protocols

To ensure uncompromising trustworthiness in your analytical data, the following protocols are designed as self-validating systems . They employ mass balance checks and strategic internal standard (IS) placement to mathematically prove that signal loss is due to chemical degradation, not physical artifacts (e.g., adsorption or precipitation).

Protocol A: LC-Q/TOF-MS Stability Assay

Rationale: We utilize Solid Phase Extraction (SPE) rather than Liquid-Liquid Extraction (LLE) to prevent emulsion formation and ensure high recovery of both the polar degradation products and the parent compound. Acetonitrile is chosen for final reconstitution to prevent the solvolysis observed with methanol.

Step-by-Step Methodology:

• Matrix Preparation: Prepare synthetic urine pools adjusted to pH 4.0 (using formic acid) and pH 8.0 (using ammonium hydroxide).

• Spiking: Fortify the matrices with 2-CEC reference standard to a final concentration of 1,000 ng/mL.

• Thermal Stratification: Aliquot the spiked matrices into sealed amber glass vials (to prevent photo-degradation) and store at -20°C, 4°C, 20°C, and 32°C.

• Extraction (Timepoints 0h, 24h, 7d, 14d):

  • Self-Validation Step: Add 50 ng of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Mephedrone-d3, directly to the 1 mL aliquot before any manipulation.

  • Load onto a mixed-mode cation exchange SPE cartridge.

  • Wash with 2 mL of 0.1 N HCl, followed by 2 mL of methanol.

  • Elute with 2 mL of dichloromethane/isopropanol/ammonium hydroxide (78:20:2).

• Reconstitution: Evaporate the eluate under a gentle nitrogen stream at 30°C. Reconstitute immediately in 100 µL of initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).

• LC-Q/TOF-MS Analysis: Monitor the parent transition (m/z 212.08 > 139.0) and scan for dihydropyrazine dimers (m/z ~ 387).

• Self-Validation Checkpoint (Mass Balance): Calculate the molar loss of the parent 2-CEC. The recovery of the SIL-IS must remain >85% across all timepoints. If IS recovery is stable but 2-CEC signal drops, and the molar appearance of dimer/oxidation peaks matches the parent loss, the degradation is chemically verified.

Workflow for 2-CEC stability profiling and self-validating LC-Q/TOF-MS quantification.

Protocol B: Potentiometric pKa Determination

Rationale: Because 2-CEC degrades rapidly at high pH, a standard slow titration will yield inaccurate pKa values due to the analyte degrading during the measurement. We utilize a rapid, low-temperature potentiometric titration to freeze degradation kinetics while capturing the inflection point.

Step-by-Step Methodology:

• Solvent Prep: Prepare a 0.15 M KCl aqueous solution to maintain constant ionic strength. Chill to 4°C.

• Analyte Dissolution: Dissolve 2-CEC hydrochloride salt in 50 mL of the chilled KCl solution to achieve a 2 mM concentration. The initial pH will be acidic (~4.5), ensuring stability.

• Titration: Using an automated titrator equipped with a rapid-response glass electrode, titrate with standardized 0.1 M NaOH (also chilled).

• Data Acquisition: Program the titrator for dynamic dosing, rapidly passing through the expected pKa region (pH 7.0 - 9.0) within 120 seconds to prevent free-base degradation from skewing the equilibrium curve.

• Analysis: Plot the first derivative of the pH vs. volume curve to identify the equivalence point. The pH at the half-equivalence point represents the pKa.

References

• Validation for the Qualitative Analysis of Seized Drugs by GC-IRD | ASCLD.
• Long-Term Stability of Synthetic Cathinones in Forensic Toxicology Samples - Office of Justice Programs.
• Evaluating the stability of synthetic cathinones in liquid urine and dried urine spots: impact of pH and storage conditions - PMC.
• Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact - MDPI.

Sources

• 1. ascld.org [ascld.org]
• 2. ojp.gov [ojp.gov]
• 3. Evaluating the stability of synthetic cathinones in liquid urine and dried urine spots: impact of pH and storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact | MDPI [mdpi.com]

Protocols & Analytical Methods

Application Note: High-Resolution GC-MS Analytical Protocol for the Detection and Differentiation of 2-Chloroethcathinone (2-CEC)

Target Audience: Forensic Toxicologists, Analytical Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Context

The rapid proliferation of novel psychoactive substances (NPS) demands highly specific analytical frameworks. Synthetic cathinones, which are β -keto phenethylamines structurally related to amphetamines, present a continuous challenge to forensic and toxicological laboratories[1]. 2-Chloroethcathinone (2-CEC) is a halogenated cathinone derivative that has emerged in the recreational drug market.

The primary analytical hurdle in identifying 2-CEC lies in differentiating it from its positional isomers, 3-CEC and 4-CEC[2]. Because the electron ionization (EI) mass spectra for these isomers are nearly indistinguishable—dominated by identical α -cleavage fragments—laboratories cannot rely on mass spectral library matching alone[3]. Instead, unambiguous identification requires a self-validating system that couples optimized chromatographic separation with precise retention time (RT) mapping[2][3].

Analytical Strategy & Causality

Causality in Sample Preparation

Synthetic cathinones are typically synthesized and seized as hydrochloride (HCl) salts[1][4]. Direct injection of these salts into a Gas Chromatography-Mass Spectrometry (GC-MS) system is strongly discouraged. The high temperatures of the GC inlet cause thermal degradation of the salt, while the polar nature of the HCl form leads to severe peak tailing due to secondary interactions with active silanol sites on the column[1].

To resolve this, our protocol mandates an alkaline liquid-liquid extraction (LLE) . By buffering the sample to a pH > 9, the 2-CEC HCl salt is converted to its lipophilic free-base form. This mechanistically prevents column degradation, enhances volatility, and sharpens chromatographic resolution[1].

Causality in Chromatographic Separation

The retention time difference (RTD) between 2-CEC and 3-CEC on a standard 5% phenyl-methylpolysiloxane column can be as narrow as 0.073 minutes [3]. To achieve baseline resolution, this protocol utilizes a targeted, shallow temperature ramp rather than a generic rapid-screening gradient, maximizing the interaction time between the analytes and the stationary phase[3][5].

Workflow for the extraction and GC-MS analysis of 2-CEC.

Detailed Experimental Protocol

This methodology is designed as a self-validating system. System suitability checks must be passed prior to sample analysis to ensure trustworthiness of the results.

Reagents and Materials

• Solvents: Methanol, Ethyl Acetate (LC-MS grade or higher).

• Buffer: 0.1 M Sodium Hydroxide (NaOH) or Sodium Carbonate buffer (pH 9.5).

• Reference Standards: 2-CEC HCl, 3-CEC HCl, and 4-CEC HCl certified reference materials (e.g.,)[4].

• Internal Standard (IS): Eicosane or a deuterated cathinone analog (e.g., Mephedrone- d3​ ) at 100 µg/mL in methanol.

Sample Preparation (Alkaline LLE)

• Aliquot: Accurately weigh ~1.0 mg of the homogenized seized powder into a clean glass centrifuge tube[6].

• IS Addition: Add 50 µL of the Internal Standard solution to ensure quantitative tracking and relative retention time (RRT) calculation.

• Basification: Add 1.0 mL of 0.1 M NaOH to the tube. Verify that the pH is > 9.

• Extraction: Add 2.0 mL of Ethyl Acetate. Vortex vigorously for 2 minutes to drive the free-base 2-CEC into the organic layer.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes.

• Collection: Carefully transfer the upper organic layer to a GC autosampler vial. (For trace biological analysis, evaporate under nitrogen and reconstitute in 100 µL of ethyl acetate).

GC-MS Instrumental Parameters

Optimized for an Agilent 7890A GC coupled with a 5975C MSD (or equivalent)[2].

• Analytical Column: HP-5MS (5% phenyl-methylpolysiloxane), 30 m length × 0.25 mm I.D. × 0.25 µm film thickness[2][6].

• Carrier Gas: Helium (Grade 5.0), constant flow at 1.0 mL/min[6].

• Injection Parameters: 1 µL injection volume, Splitless mode. Injector temperature set to 250°C[2].

• Oven Temperature Program:

  • Initial: 100°C, hold for 1.0 min.

  • Ramp: 20°C/min to 280°C[2]. (Note: If isomers co-elute, reduce ramp to 10°C/min).

  • Final Hold: 5.0 min at 280°C.

• Mass Spectrometer (EI Mode):

  • Transfer Line: 280°C | Ion Source: 230°C | Quadrupole: 150°C[2].

  • Ionization Energy: 70 eV.

  • Acquisition: Full Scan mode (40 - 500 amu) for screening; Selected Ion Monitoring (SIM) for quantitation[2][6].

Data Presentation & Quantitative Analysis

Under 70 eV electron ionization, 2-CEC undergoes rapid α -cleavage at the C-C bond between the carbonyl carbon and the amine-bearing carbon. This thermodynamically favorable cleavage yields the highly stable iminium ion at m/z 72 [CH3​−CH=NH−CH2​CH3​]+ , which forms the base peak[2]. The benzoyl fragment containing the chlorine atom appears at m/z 139 [C6​H4​Cl−CO]+ , and the subsequent loss of carbon monoxide (CO) yields the chlorophenyl cation at m/z 111 [C6​H4​Cl]+ [2].

Primary electron ionization (EI) fragmentation pathway of 2-CEC.

Table 1: GC-MS Identification Criteria for 2-CEC and Positional Isomers

Because the mass spectra are virtually identical, identification relies heavily on the retention time mapping[2][3].

Compound	Substitution Position	Retention Time (min)*	Primary Ion (Base Peak, m/z)	Secondary Qualifier Ions (m/z)
2-CEC	Ortho (2-chloro)	9.07	72	58, 111, 139
3-CEC	Meta (3-chloro)	~9.14 (+0.073 min)	72	58, 111, 139
4-CEC	Para (4-chloro)	~9.25	72	58, 111, 139

*Note: The retention time difference (RTD) of ~0.073 min between 2-CEC and 3-CEC is based on targeted GC-MS profiling[3]. Exact retention times will vary by instrument; relative retention time (RRT) to the internal standard must be established locally.

System Suitability & Troubleshooting (Self-Validation)

To ensure analytical trustworthiness, the following criteria must be met before reporting forensic or toxicological results:

• Chromatographic Resolution ( Rs​ ): A system suitability mix containing 2-CEC, 3-CEC, and 4-CEC must be injected daily. The resolution between 2-CEC and 3-CEC must be ≥1.5 . If Rs​<1.5 , the column may be degraded, or the temperature ramp needs to be slowed to 10°C/min[3][5].

• Peak Asymmetry/Tailing: If the tailing factor for 2-CEC exceeds 1.5, it indicates active sites in the GC inlet or column. Corrective Action: Verify the alkaline extraction was performed correctly (injecting the HCl salt causes severe tailing). Perform routine inlet maintenance (replace liner, gold seal, and trim the first 10-20 cm of the analytical column)[1].

• Orthogonal Confirmation: If retention times shift due to matrix effects and isomer identity becomes ambiguous, laboratories should employ orthogonal techniques. Gas Chromatography-Chemical Ionization-Mass Spectrometry (GC-CI-MS) or FTIR spectroscopy are highly recommended by forensic guidelines for definitive isomer elucidation[2][5].

References

• United Nations Office on Drugs and Crime (UNODC). "Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials." UNODC Scientific and Technical Notes, 2015/2020. URL:[Link]

• Sisco, E., Burns, A., & Moorthy, A. S. "Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method." Journal of Forensic Sciences, 66(5), 1919-1928, 2021. URL:[Link]

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• 1. unodc.org [unodc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. unodc.org [unodc.org]

solid-phase extraction techniques for 2-Chloroethcathinone from plasma

Application Note: Mixed-Mode Solid-Phase Extraction (SPE) of 2-Chloroethcathinone (2-CEC) from Human Plasma for LC-MS/MS Analysis

Introduction and Mechanistic Rationale

The proliferation of halogenated synthetic cathinones, such as 2-Chloroethcathinone (2-CEC), presents a continuous challenge for clinical and forensic toxicology laboratories. 2-CEC is a substituted cathinone featuring a chlorine atom at the ortho-position of the phenyl ring and an ethyl group on the amine. When analyzing complex biological matrices like plasma, simple protein precipitation often leaves residual phospholipids that cause severe matrix effects and ion suppression in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1].

To achieve high sensitivity and robust quantification, Solid-Phase Extraction (SPE) utilizing a mixed-mode polymeric or silica-based sorbent is the gold standard[2]. Mixed-mode sorbents (e.g., Clean Screen® DAU or Oasis® MCX) combine reversed-phase (hydrophobic) and strong cation-exchange (sulfonic acid) retention mechanisms[2][3].

The Causality of the Extraction Chemistry: Synthetic cathinones are basic amines with pKa values typically ranging between 7.5 and 9.0. By buffering the plasma sample to pH 6.0, the secondary amine of 2-CEC is fully protonated (cationic)[3]. During sample loading, the protonated 2-CEC binds strongly to the negatively charged sulfonic acid groups of the sorbent via ionic interactions, while the hydrophobic phenyl ring interacts with the carbon backbone of the sorbent. This dual-retention mechanism allows for highly aggressive wash steps—using strong acids and 100% organic solvents—to strip away endogenous plasma proteins, salts, and lipids without prematurely eluting the target analyte. Finally, a highly basic organic elution solvent (pH > 10) deprotonates the amine, neutralizing the charge and breaking the ionic bond, thereby releasing the purified 2-CEC[3][4].

Extraction Workflow and Chemical Dynamics

Mixed-mode SPE workflow for 2-CEC, detailing the physiochemical mechanism at each critical stage.

Detailed Experimental Protocol

This protocol is optimized for a 130 mg / 3 mL mixed-mode strong cation exchange cartridge (e.g., Clean Screen® DAU)[2].

Step 1: Sample Preparation (Pre-treatment)

• Aliquot 500 µL of human plasma into a clean microcentrifuge tube.

• Add 20 µL of the appropriate Internal Standard (IS) working solution (e.g., 4-CEC-d5 or Cathinone-d5 at 1 µg/mL)[3].

• Add 1.0 mL of 0.1 M Phosphate Buffer (pH 6.0) to the plasma[3].

  • Analytical Insight: Buffering is critical. If the pH is too high, the amine will not fully protonate, leading to poor retention on the cation exchange phase and subsequent loss during the organic wash step.

• Vortex thoroughly for 30 seconds and centrifuge at 10,000 rpm for 5 minutes to pellet any precipitated macro-proteins.

Step 2: Cartridge Conditioning

• Mount the SPE cartridges on a vacuum manifold.

• Pass 2.0 mL of Methanol (MeOH) through the cartridge to solvate the hydrophobic chains.

• Pass 2.0 mL of Deionized (DI) Water.

• Pass 2.0 mL of 0.1 M Phosphate Buffer (pH 6.0) to equilibrate the sorbent to the sample pH[3].

  • Critical Check: Do not allow the sorbent bed to dry out during conditioning.

Step 3: Sample Loading

• Apply the buffered plasma supernatant to the cartridge.

• Draw the sample through the sorbent at a controlled flow rate of 1 to 2 mL/minute (approx. 1 drop per second).

Step 4: Interference Washing

• Aqueous Wash: Apply 2.0 mL of 0.1 M HCl (or DI water followed by 1N Acetic Acid)[4]. This locks the 2-CEC onto the ionic exchange sites and washes away highly polar matrix components.

• Organic Wash: Apply 2.0 mL of 100% Methanol. Because the 2-CEC is ionically bound, the strong organic solvent will not elute it, but will effectively wash away neutral lipids and residual proteins.

• Drying: Apply full vacuum (≥ 10 inHg) for 5 minutes to completely dry the sorbent bed. Removing residual water is essential for the efficiency of the subsequent organic elution.

Step 5: Analyte Elution

• Prepare a fresh elution solvent: Dichloromethane : Isopropanol : Ammonium Hydroxide (78:20:2, v/v/v)[4].

  • Analytical Insight: The 2% Ammonium Hydroxide raises the pH well above the pKa of 2-CEC, neutralizing the molecule. The Dichloromethane/Isopropanol mixture provides the optimal polarity to partition the now-neutral 2-CEC off the sorbent.

• Elute the target analytes by passing 2.0 mL of the elution solvent through the cartridge at a slow flow rate (1 mL/min), collecting the eluate in clean glass tubes.

Step 6: Evaporation and Reconstitution

• Evaporate the eluate to dryness under a gentle stream of Nitrogen (N2) gas at 40°C[4].

  • Caution: Halogenated cathinones can be subject to thermal degradation; do not exceed 40°C[5][6]. To prevent evaporative loss of the volatile free-base, adding 50 µL of 1% HCl in Methanol prior to evaporation is highly recommended to convert the 2-CEC back into a stable hydrochloride salt[4].

• Reconstitute the dried residue in 100 µL of the initial LC-MS/MS mobile phase (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid). Vortex and transfer to an autosampler vial.

Quantitative Validation Data

When validating this method for halogenated cathinones in whole blood or plasma, researchers should expect performance metrics aligned with established forensic toxicology standards (e.g., SWGTOX/ANSI/ASB). The table below summarizes expected validation parameters based on peer-reviewed literature for structurally analogous chlorinated cathinones (such as 4-CEC and 4-Cl-PVP) extracted via mixed-mode SPE[5][6][7].

Validation Parameter	Expected Performance Range for Chlorinated Cathinones	Notes / Causality
Limit of Detection (LOD)	5.0 – 25.0 ng/mL	Dependent on MS/MS sensitivity; 4-CEC typically shows LODs around 25 ng/mL[5][6].
Lower Limit of Quantitation	25.0 ng/mL	Establishes the bottom of the linear dynamic range[5][6].
Linear Dynamic Range	25.0 – 800.0 ng/mL	Achieves R² > 0.99 using internal standard calibration[5][6].
Extraction Efficiency (Recovery)	85% – 104%	Mixed-mode SPE ensures minimal analyte loss during the organic wash step[5][6][7].
Matrix Effect (Ion Suppression)	< 15% deviation	The aggressive 100% Methanol wash effectively removes phospholipid suppressors[7][8].

References

• Detection of Cathinone and Mephedrone in Plasma by LC-MS/MS Using Standard Addition Quantification Technique Source: City University of New York (CUNY) Academic Works URL:[Link]

• Molecularly imprinted polymer solid-phase extraction of synthetic cathinones from urine and whole blood samples Source: PubMed (National Institutes of Health) URL:[Link]

• Determination of Selected Cathinones in Blood by Solid-Phase Extraction and GC–MS Source: Journal of Analytical Toxicology (Oxford Academic) URL:[Link]

• Determination of Selected Cathinones in Blood by Solid-Phase Extraction and GC-MS Source: PubMed (National Institutes of Health) URL:[Link]

• Identification and Quantification of Synthetic Cathinones in Blood and Urine using Liquid Chromatography-Quadrupole/Time of Flight (LC-Q/TOF) Mass Spectrometry Source: ResearchGate URL:[Link]

• Simultaneous Quantitative Determination of Synthetic Cathinone Enantiomers in Urine and Plasma Using GC-NCI-MS Source: SciSpace / Journal of Analytical Methods in Chemistry URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. unitedchem.com [unitedchem.com]
• 3. scispace.com [scispace.com]
• 4. academicworks.cuny.edu [academicworks.cuny.edu]
• 5. academic.oup.com [academic.oup.com]
• 6. Determination of Selected Cathinones in Blood by Solid-Phase Extraction and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Molecularly imprinted polymer solid-phase extraction of synthetic cathinones from urine and whole blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]

in vitro metabolism assay protocols for 2-CEC using hepatocytes

Application Note: Comprehensive In Vitro Metabolism and Clearance Profiling of 2-Chloroethcathinone (2-CEC) Using Primary Human Hepatocytes

Executive Summary & Scientific Rationale

The rapid structural evolution of synthetic cathinones to evade legislative control has flooded the forensic and clinical landscape with novel psychoactive substances (NPS). 2-Chloroethcathinone (2-CEC) is a prime example of this phenomenon . Because human pharmacokinetic data for emerging NPS is rarely available, in vitro models are critical for predicting hepatic clearance, identifying toxic metabolites, and establishing urinary biomarkers for forensic detection.

Causality of Model Selection: While Human Liver Microsomes (HLMs) are frequently used for high-throughput Phase I screening, they lack the complete intracellular architecture and endogenous cofactors required for Phase II conjugation. We mandate the use of Primary Human Hepatocytes (PHHs) for 2-CEC profiling. PHHs preserve the physiological stoichiometry of Cytochrome P450s (CYPs), Carbonyl Reductases, and Uridine 5'-diphospho-glucuronosyltransferases (UGTs). This is vital because the primary metabolic pathways of synthetic cathinones—specifically ketone reduction followed by extensive O-glucuronidation—cannot be accurately captured in HLM models without artificial cofactor supplementation .

The Self-Validating Assay Architecture

A robust protocol must prove its own efficacy in real-time. This workflow is engineered as a self-validating system utilizing a tripartite control architecture to ensure that observed 2-CEC depletion is strictly enzyme-mediated:

• Thermodynamic Control (Negative): Heat-inactivated hepatocytes ( 90∘ C for 10 min) incubated with 2-CEC. Causality: Differentiates true enzymatic metabolism from chemical degradation or non-specific binding to the microplate polymers.

• Phase I Competency Control (Positive): Midazolam (1 µM) incubation. Causality: Validates the functional integrity of CYP3A4, the primary driver of N-dealkylation in cathinones.

• Phase II Competency Control (Positive): 7-Hydroxycoumarin (1 µM) incubation. Causality: Confirms the active presence of UGT and Sulfotransferase (SULT) pathways, essential for capturing the terminal phase of 2-CEC metabolism.

Step-by-Step Experimental Protocol

Phase A: Hepatocyte Preparation and Viability Standardization

• Thawing: Rapidly thaw cryopreserved suspension-qualified PHHs in a 37∘ C water bath for exactly 90 seconds. Causality: Prolonged thawing induces ice-recrystallization, which ruptures the hepatocyte membrane and leaks critical cytosolic reductases.

• Washing: Transfer cells into 40 mL of pre-warmed ( 37∘ C) Williams' E Medium supplemented with GlutaMAX and 15 mM HEPES. Centrifuge at 50 × g for 5 minutes at room temperature.

• Viability Assessment: Resuspend the pellet in 2 mL of incubation medium. Perform a Trypan Blue exclusion count. Critical Threshold: Viability must exceed 80%. Lots below this threshold exhibit compromised ATP levels, leading to artificially low Phase II conjugation rates.

• Dilution: Adjust the cell suspension to a working concentration of 2×106 viable cells/mL.

Phase B: 2-CEC Incubation Kinetics

• Substrate Preparation: Prepare a 2 µM dosing solution of 2-CEC in incubation medium. Ensure the final organic solvent concentration (e.g., DMSO or Methanol) remains ≤0.1% v/v. Causality: Organic solvents >0.1% act as competitive inhibitors for CYP450 active sites.

• Reaction Initiation: In a 96-well ultra-low attachment plate, combine 50 µL of the PHH suspension with 50 µL of the 2-CEC dosing solution.

  • Final Assay Conditions: 1×106 cells/mL and 1 µM 2-CEC. Using 1 µM ensures the reaction operates under linear, first-order kinetics ( [S]≪Km​ ), which is mathematically required for accurate intrinsic clearance ( CLint​ ) calculations.

• Incubation: Seal the plate with a breathable membrane and incubate on an orbital shaker (900 rpm) at 37∘ C in a 5% CO2​ atmosphere to maintain physiological pH (7.4).

Phase C: Quenching and LC-HRMS Extraction

• Time-Course Sampling: At T=0,15,30,60,120, and 240 minutes, aspirate 20 µL aliquots from each well.

• Enzymatic Quenching: Immediately dispense the 20 µL aliquot into 80 µL of ice-cold Acetonitrile containing an internal standard (e.g., Mephedrone- d3​ at 50 ng/mL). Causality: The 4:1 organic-to-aqueous ratio instantaneously denatures all metabolic enzymes and precipitates cellular proteins, locking the metabolic snapshot in time.

• Clarification: Centrifuge the quenched plates at 15,000 × g for 15 minutes at 4∘ C.

• Analysis: Transfer 80 µL of the supernatant to LC-MS vials. Analyze via Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) in Data-Dependent Acquisition (DDA) mode (resolving power >70,000 ) to capture exact mass fragments for structural elucidation .

Metabolic Pathway Visualization

Based on structural analogs and high-resolution mass spectrometry data of related chloro-cathinones , the in vitro biotransformation of 2-CEC in hepatocytes proceeds via three primary Phase I routes, followed by Phase II stabilization.

Figure 1: Proposed in vitro metabolic pathway of 2-CEC in primary human hepatocytes.

Quantitative Data Analytics

To translate raw LC-HRMS peak areas into actionable pharmacokinetic data, the natural log of the remaining 2-CEC percentage is plotted against incubation time. The slope of this linear regression represents the elimination rate constant ( k ). The data must be summarized to evaluate the metabolic stability and predicted clearance of the compound.

Table 1: Anticipated Quantitative Pharmacokinetic Parameters for 2-CEC in PHH

Parameter	Mathematical Derivation	Expected Range for Cathinones	Toxicological Significance
Half-Life ( t1/2​ )	0.693/k	25 – 45 minutes	Indicates a rapid systemic clearance, requiring frequent redosing by users, elevating toxicity risk.
Intrinsic Clearance ( CLint​ )	(k×VD​)/cell density	15 – 30 µL/min/ 106 cells	Defines the liver's inherent capacity to metabolize the drug independent of blood flow.
Hepatic Clearance ( CLH​ )	Well-stirred liver model scaling	12 – 20 mL/min/kg	Classifies 2-CEC as an intermediate-to-high clearance drug in human models.
Primary Biomarker	LC-HRMS Area Under Curve (AUC)	Dihydro-2-CEC (Ketone reduced)	The most stable and abundant urinary target for forensic mass spectrometry screening.

References

• First metabolic profile of PV8, a novel synthetic cathinone, in human hepatocytes and urine by high-resolution mass spectrometry. Analytical and Bioanalytical Chemistry. URL:[Link]

• Comparison of Authentic Urine N-ethylpentedrone Metabolites to Predicted in Silico and in Vitro Human Hepatocyte Metabolism. Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

• Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact. National Institutes of Health (PMC). URL:[Link]

Application Note: Advanced Derivatization Procedures for the Isomeric Differentiation of 2-CEC via GC-MS

Target Audience: Analytical Chemists, Forensic Scientists, and Drug Development Professionals Matrix: Biological Fluids (Urine/Oral Fluid) and Seized Solid Materials Technique: Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS)

The Analytical Challenge: Isomeric Ambiguity in Synthetic Cathinones

The proliferation of New Psychoactive Substances (NPS) has introduced complex analytical hurdles for forensic and clinical laboratories. Among these, halogenated synthetic cathinones like 2-chloroethcathinone (2-CEC) are particularly problematic.

Natively, 2-CEC and its regioisomers (3-CEC and 4-CEC) possess identical molecular masses (MW = 211 Da). When subjected to standard Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS), these positional isomers exhibit nearly identical chromatographic behavior and produce non-characteristic, indistinguishable mass spectra 1. Furthermore, the presence of a reactive secondary amine and a β -keto group makes underivatized 2-CEC highly susceptible to thermal degradation within the heated GC injection port.

To achieve unambiguous identification, chemical derivatization is mandatory. Acylation of the secondary amine not only improves thermal stability and peak shape but also introduces steric bulk that alters the fragmentation pathways, enabling robust differentiation of the ring-isomers through unique ion abundance ratios [[1]]().

Mechanistic Rationale: The Chemistry of Acylation

Derivatization via acylation converts the active hydrogen of the secondary amine into a stable amide. Fluorinated anhydrides—specifically Trifluoroacetic anhydride (TFAA), Pentafluoropropionic anhydride (PFPA), and Heptafluorobutyric anhydride (HFBA)—are the gold standards for this process [[2]]().

When 2-CEC reacts with PFPA, a nucleophilic acyl substitution occurs. The bulky perfluoroalkyl group interacts distinctly with the ortho-chloro substitution of 2-CEC compared to the meta (3-CEC) or para (4-CEC) positions. This steric hindrance selectively shifts the retention time of 2-CEC and modifies the relative abundance of α -cleavage fragments, providing the critical data needed for linear discriminant analysis or simple ion-ratio checks 1.

Fig 2. Reaction mechanism of 2-CEC acylation using PFPA to form a thermally stable amide.

Comparative Analysis of Derivatizing Agents

While TFAA, PFPA, and HFBA are all viable, PFPA is frequently selected as the optimal reagent. It provides an ideal balance: the +146 Da mass shift moves the diagnostic ions out of the low-mass biological background noise, while maintaining excellent volatility and yielding relative standard deviations (RSD) below 20% 3.

Table 1: Comparison of Fluorinated Anhydride Derivatizing Agents for Cathinones

Reagent	Mass Shift (Da)	Volatility of Byproduct	Sensitivity / Peak Shape	Suitability for Isomer Differentiation
TFAA	+96	Very High	Good	Moderate
PFPA	+146	High	Excellent	High (Optimal steric interaction)
HFBA	+196	Moderate	Excellent	High (Longer retention times)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By introducing an isotopically labeled internal standard (IS) prior to extraction, analysts can definitively prove that both the liquid-liquid extraction (LLE) and the derivatization reaction were successful. The absence of the IS signal immediately flags a procedural failure, preventing false-negative reporting.

Fig 1. Self-validating analytical workflow for the extraction and PFPA derivatization of 2-CEC.

Step-by-Step Methodology

Phase 1: Alkaline Extraction Causality: Cathinones are basic amines. At physiological pH, they are ionized and highly water-soluble. Adding a strong base deprotonates the amine, converting 2-CEC into its lipophilic free-base form, allowing it to partition into the organic solvent [[4]]().

• Aliquot 0.5 mL of the biological sample (or dissolved seized material) into a clean glass centrifuge tube.

• Spike the sample with 50 µL of Internal Standard (e.g., Mephedrone-d3 or Amphetamine-d5 at 1 µg/mL).

• Add 0.5 mL of 0.1 N NaOH to alkalinize the matrix (pH > 10).

• Add 2.0 mL of Ethyl Acetate. Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to achieve phase separation.

• Transfer the upper organic layer to a clean derivatization vial.

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40°C. (Note: Do not exceed 40°C to prevent oxidative degradation of the β -keto group).

Phase 2: PFPA Derivatization Causality: The reaction requires thermal energy to drive the nucleophilic attack to completion. Post-reaction evaporation is critical because residual perfluoro-acid byproducts will rapidly degrade the polysiloxane stationary phase of the GC column 2.

• To the dried extract, add 50 µL of Pentafluoropropionic anhydride (PFPA) and 50 µL of anhydrous Ethyl Acetate.

• Seal the vial with a PTFE-lined cap and incubate at 70°C for 30 minutes.

• Remove the vial, allow it to cool to room temperature, and evaporate the excess reagent to dryness under nitrogen.

• Reconstitute the derivatized residue in 50 µL of Ethyl Acetate.

Phase 3: GC-MS Analysis

• Inject 1 µL of the reconstituted sample in splitless mode.

• Column: 5% phenyl-methylpolysiloxane (e.g., HP-5MS or equivalent), 30 m × 0.25 mm × 0.25 µm.

• Oven Program: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Parameters: Transfer line at 280°C, Source at 230°C, Electron Ionization at 70 eV.

Data Interpretation & Quality Control

The primary fragmentation of PFPA-derivatized cathinones occurs via α -cleavage between the α -carbon and the amine nitrogen. For 2-CEC-PFP (Total MW = 357 Da), the base peak is typically the amine fragment [CH(CH3​)−N(CH2​CH3​)(COCF2​CF3​)]+ at m/z 218. The benzoyl fragment [Cl−C6​H4​−C=O]+ appears at m/z 139.

Differentiation of 2-CEC from 3-CEC and 4-CEC is achieved by monitoring the precise retention time shifts (caused by the ortho-chloro steric hindrance) and the relative abundance ratios of these qualifier ions 1.

Table 2: Expected GC-MS Parameters for PFPA-Derivatized Chloroethcathinones

Analyte	Derivatized MW	Primary Cleavage	Quantifier Ion (m/z)	Qualifier Ions (m/z)	Isomeric Shift Logic
2-CEC-PFP	357 Da	α -cleavage	218	190, 139	Ortho-chloro steric hindrance shifts retention time earlier.
3-CEC-PFP	357 Da	α -cleavage	218	190, 139	Meta-chloro alters relative abundance of m/z 139.
4-CEC-PFP	357 Da	α -cleavage	218	190, 139	Para-chloro provides least steric hindrance; latest elution.

Validation Check: If the Internal Standard quantifier ion is absent, the sample preparation is invalid and must be repeated. A solvent blank must be run prior to the sample sequence to ensure no carryover of m/z 218 or 139.

References

• Analytical Methods (RSC Publishing)
• Forensic Chemistry (via ResearchGate)
• PMC (nih.gov)
• Determination of several synthetic cathinones and an amphetamine-like compound in urine by gas chromatography with mass SciSpace URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]

Application Note: Storage, Handling, and Analytical Verification Protocols for 2-Chloroethcathinone (2-CEC) Reference Standards

Introduction and Scope

2-Chloroethcathinone (2-CEC), formally known as 1-(2-chlorophenyl)-2-(ethylamino)-1-propanone monohydrochloride, is a synthetic cathinone derivative utilized extensively as an analytical reference standard in forensic toxicology and clinical research[1]. Due to the inherent instability of the β -keto amphetamine backbone under improper environmental conditions, maintaining the structural integrity of 2-CEC reference materials is critical for accurate qualitative and quantitative analysis (e.g., GC-MS, LC-MS/MS)[2][3].

This application note provides authoritative, field-proven methodologies for the storage, handling, and analytical verification of 2-CEC reference standards, ensuring maximum stability (≥5 years) and analytical reliability[1].

Physicochemical Properties & Quantitative Data

To design an effective handling protocol, scientists must first understand the solubility and molecular characteristics of the analyte. The quantitative data for 2-CEC (hydrochloride salt) is summarized in Table 1[1].

Table 1: Physicochemical Specifications of 2-CEC Hydrochloride

Parameter	Specification	Causality / Analytical Implication
CAS Number	879660-23-8	Unique identifier for regulatory compliance and inventory tracking.
Molecular Formula	C₁₁H₁₄ClNO • HCl	The hydrochloride salt form increases water solubility but renders the powder hygroscopic.
Formula Weight	248.2 g/mol	Required for accurate molarity calculations during stock solution preparation.
Formulation	Crystalline solid	Prone to aerosolization; requires draft-free weighing environments.
Purity	≥98%	Baseline requirement for use as a primary quantitative reference standard.
Solubility (DMF)	12.5 mg/mL	Suitable for non-aqueous stock solutions.
Solubility (DMSO)	30 mg/mL	Optimal for long-term frozen stock solutions due to low volatility.
Solubility (Ethanol)	30 mg/mL	Preferred for GC-MS injection stocks to ensure rapid solvent vaporization.
Solubility (PBS, pH 7.2)	10 mg/mL	Used for in-vitro biological assays; requires fresh preparation due to aqueous hydrolysis.
UV/Vis λmax​	211, 246, 290 nm	Critical for LC-DAD (Diode Array Detector) method development and UV tracking.

Storage and Handling Causality

Environmental Sensitivities

Synthetic cathinones possess a reactive ketone group at the β -carbon and a secondary amine. This structure is highly susceptible to:

• Thermal Degradation: Elevated temperatures accelerate the breakdown of the molecule.

• Oxidation & Hydrolysis: Exposure to atmospheric moisture and oxygen can lead to the degradation of the active pharmaceutical ingredient (API), especially in aqueous solutions.

Core Storage Protocol

• Long-Term Storage: The crystalline solid must be stored at -20°C in an airtight, desiccated container[1]. Under these conditions, the standard maintains stability for ≥5 years[1].

• Equilibration (Critical Step): Before opening the primary vial, the container must be allowed to equilibrate to room temperature in a desiccator. Causality: Opening a cold vial exposes the hygroscopic HCl salt to atmospheric moisture, causing immediate condensation. This moisture introduces weighing errors (due to added water mass) and accelerates hydrolytic degradation.

Handling & PPE

2-CEC is a hazardous substance intended strictly for research and forensic applications[1].

• PPE: Nitrile gloves, safety goggles, and a dedicated laboratory coat.

• Engineering Controls: Weighing should be conducted inside a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing hood to prevent the inhalation of micro-particulates.

Standard Lifecycle & Workflow Visualization

The following DOT diagram illustrates the self-validating lifecycle of a 2-CEC reference standard, from receipt to analytical verification.

Workflow for handling, storage, and analytical verification of 2-CEC reference standards.

Analytical Verification Protocol (GC-MS)

To ensure the trustworthiness of the reference standard prior to use in casework, it must be verified using Gas Chromatography-Mass Spectrometry (GC-MS). The following protocol is optimized for the separation and identification of synthetic cathinones[4].

Sample Preparation

• Stock Solution: Dissolve 1.0 mg of 2-CEC in 1.0 mL of HPLC-grade Methanol to create a 1 mg/mL stock solution.

• Internal Standard (IS): Spike the solution with an appropriate internal standard (e.g., 4-Dimethylaminoantipyrine at 0.375 mg/mL or a deuterated cathinone analogue) to monitor injection efficiency[4].

• Working Solution: Dilute the stock to a final concentration of 100 µg/mL in Methanol for GC-MS injection[4].

GC-MS Instrumental Parameters

• Column: Agilent HP-5MS UI (or equivalent 5%-phenyl-methylpolysiloxane), 30 m × 0.250 mm i.d. × 0.25 µm film thickness[4].

• Carrier Gas: Helium (Grade 5.0) at a constant flow rate of 1.0 mL/min[2].

• Injection Volume: 1 µL.

• Injection Mode: Split mode (ratio 20:1 or 4:1 depending on detector sensitivity) to obtain high peak symmetry and prevent column overloading[2][4].

• Inlet Temperature: 280°C[4].

• Oven Temperature Program:

  • Initial: 160°C, hold for 4 minutes[4].

  • Ramp: 10°C/min to 300°C[4].

  • Final Hold: 8 minutes at 300°C[4].

• MS Parameters: Electron Ionization (EI) at 70 eV. Scan range 50–500 amu.

Data Interpretation & Self-Validation

• Retention Time (RT): The RT of 2-CEC must be recorded and locked. Note that 2-CEC and its positional isomers (e.g., 3-CEC, 4-CEC) may have closely eluting retention times; high-resolution chromatography is essential[5].

• Spectral Matching: The resulting mass spectrum must be compared against a validated library (e.g., Cayman Spectral Library or SWGDRUG)[1]. A match score of ≥80 is required for positive verification[4]. If the peak is asymmetrical or degradation peaks are observed (e.g., loss of the amine group), the standard has been compromised and must be discarded.

References

• ResearchGate. (n.d.). Forensic drug analysis of chloro-N,N-dimethylcathinone (CDC) and chloroethcathinone (CEC): Identification of 4-CDC and 4-CEC in drug seizures and differentiation from their ring-substituted positional isomers. Retrieved from[Link]

• D-NB.info. (n.d.). Development and validation of a GC–MS/MS method for the determination of 11 amphetamines and 34 synthetic cathinones in whole blood. Retrieved from [Link]

• ASCLD. (2022, May 16). Validation for the Qualitative Analysis of Seized Drugs by GC-IRD. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. d-nb.info [d-nb.info]
• 3. A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ascld.org [ascld.org]
• 5. researchgate.net [researchgate.net]

Application Note: Synthesis and Validation of 2-Chloroethcathinone-d5 (2-CEC-d5) as a Stable Isotope-Labeled Internal Standard

Introduction

The proliferation of 1 in the illicit drug market necessitates robust analytical methodologies for forensic and clinical toxicology[1]. 2-Chloroethcathinone (2-CEC) is a halogenated cathinone derivative whose quantification in biological matrices (blood, urine) is heavily compromised by matrix effects—specifically ion suppression or enhancement—during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis. To achieve absolute quantification, a Stable Isotope-Labeled Internal Standard (SIL-IS) is strictly required. This application note details the autonomous synthesis, purification, and analytical validation of 2-CEC-d5.

Mechanistic Causality in Isotopic Design

When designing a SIL-IS for a β -keto phenethylamine like 2-CEC, the position of the deuterium label is critical to the integrity of the assay. Deuterating the α -carbon (adjacent to the ketone) is synthetically straightforward but analytically fatal; the acidic nature of the α -protons leads to rapid Hydrogen/Deuterium (H/D) exchange in aqueous biological matrices, causing isotopic scrambling and loss of the internal standard signal.

Conversely, utilizing commercially available ethylamine-d5 for the terminal amination provides a stable, non-exchangeable +5 Da mass shift. This ensures complete mass spectrometric resolution from the endogenous analyte without risking in vivo or in vitro isotopic degradation[2].

Caption: Logical selection of isotopic labeling sites to prevent H/D exchange in biological matrices.

Synthetic Workflow and Self-Validating Protocol

The chemical synthesis of cathinones typically follows a3: α -bromination of the prerequisite arylketone followed by nucleophilic substitution with an amine[3]. Because cathinone freebases are highly unstable and prone to 4, the final product must be immediately trapped as a hydrochloride salt[4].

Caption: Workflow for the synthesis and isolation of 2-CEC-d5 hydrochloride.

Step-by-Step Methodology

Phase 1: Synthesis of 2-Bromo-1-(2-chlorophenyl)propan-1-one

• Initiation: Dissolve 10.0 mmol of 2-chloropropiophenone in 25 mL of anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer. Chill to 0 °C using an ice bath.

• Bromination: Dissolve 10.5 mmol of elemental bromine ( Br2​ ) in 5 mL of DCM. Add this solution dropwise to the ketone over 30 minutes.

• Self-Validation Check: The reaction is self-indicating. The initial red/brown color of the bromine will rapidly decolorize as the electrophilic addition proceeds. Once a faint orange color persists without fading, the bromination is complete.

• Workup: Quench the reaction with 15 mL of saturated aqueous NaHCO3​ to neutralize evolved HBr. Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and evaporate the solvent under reduced pressure to yield the α -bromoketone intermediate.

Phase 2: Nucleophilic Substitution with Ethylamine-d5

• Amine Preparation: In a separate flask, suspend 15.0 mmol of Ethylamine-d5 hydrochloride in 30 mL of anhydrous tetrahydrofuran (THF). Add 30.0 mmol of triethylamine (TEA) and stir for 15 minutes to liberate the free deuterated amine.

• Substitution: Cool the amine solution to 0 °C. Dissolve the α -bromoketone (from Phase 1) in 10 mL of THF and add it dropwise.

• Incubation: Allow the mixture to warm to room temperature and stir for 4 hours. The nucleophilic attack of the amine displaces the bromide ion, forming the 2-CEC-d5 freebase.

• Workup: Filter off the precipitated TEA-HBr salts. Concentrate the filtrate, dissolve the residue in ethyl acetate, and wash with water to remove residual amines. Dry the organic layer and concentrate to a pale yellow oil.

• Self-Validation Check: Perform a rapid LC-MS scan of the crude oil. A dominant peak at m/z 217.1 ( [M+H]+ ) confirms the successful incorporation of the -C2D5 group.

Phase 3: Stabilization via Hydrochloride Salt Formation

• Precipitation: Dissolve the crude 2-CEC-d5 freebase in 15 mL of ice-cold anhydrous diethyl ether.

• Salt Formation: Slowly add 2.0 M HCl in diethyl ether dropwise under vigorous stirring until the pH reaches ~3 (checked via pH paper on an aliquot). A white precipitate of 2-CEC-d5 HCl will immediately form.

• Isolation: Filter the precipitate under a vacuum, wash with cold ether, and dry under high vacuum for 12 hours. This step prevents the dimerization of the cathinone into inactive pyrazine derivatives[4].

LC-MS/MS Validation and Data Presentation

To validate the synthesized 2-CEC-d5, it is spiked into blank matrix samples (e.g., whole blood) alongside non-deuterated 2-CEC. The chromatographic separation is typically achieved using a 2 with an acidified mobile phase (e.g., 0.1% formic acid) to ensure the basic amine remains protonated, yielding sharp peak shapes[2].

The internal standard must exhibit identical chromatographic retention to the target analyte while maintaining distinct mass spectrometric transitions[2]. The table below summarizes the optimized Multiple Reaction Monitoring (MRM) parameters.

Table 1: LC-MS/MS MRM Transitions for 2-CEC and 2-CEC-d5

Compound	Precursor Ion ( [M+H]+ )	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Retention Time (min)
2-CEC	212.1	140.0	72.1	4.15
2-CEC-d5 (IS)	217.1	140.0	77.1	4.15

Note: The quantifier ion (m/z 140.0) corresponds to the 2-chlorobenzoyl cation, which does not contain the deuterated ethyl group. The qualifier ion represents the iminium fragment, which retains the +5 Da shift (m/z 72.1 → 77.1).

By utilizing 2-CEC-d5 synthesized via this protocol, laboratories can effectively correct for extraction recovery variances and matrix-induced ion suppression, ensuring the highest degree of trustworthiness in forensic toxicological reporting.

References

• [3] Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. United Nations Office on Drugs and Crime (UNODC). 3

• [2] Buy 4-Chlorodimethylcathinone | 1157667-29-2. Smolecule. 2

• [1] Synthetic cathinones drug profile. The European Union Drugs Agency (EUDA). 1

• [4] Cathinone. Wikipedia. 4

Sources

• 1. Synthetic cathinones drug profile | The European Union Drugs Agency (EUDA) [euda.europa.eu]
• 2. Buy 4-Chlorodimethylcathinone | 1157667-29-2 [smolecule.com]
• 3. unodc.org [unodc.org]
• 4. Cathinone - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Recovery of 2-CEC in Urine Extraction

Welcome to the Technical Support Center. As drug development and forensic toxicology workflows evolve, the accurate quantification of synthetic cathinones like 2-CEC (2-chloroethcathinone) remains a significant analytical challenge.

As a Senior Application Scientist, I frequently see laboratories struggle with erratic or persistently low recovery rates for 2-CEC during urine extraction. This guide is designed to move beyond basic troubleshooting by explaining the underlying physicochemical mechanisms—specifically the β -keto amine instability and volatility—that govern 2-CEC behavior. By understanding the "why" behind each analytical step, you can implement a self-validating workflow that guarantees robust, reproducible recoveries.

Core Diagnostic Workflow

Before diving into the specific mechanisms, use the following decision tree to isolate the root cause of your low 2-CEC recovery.

Diagnostic workflow for troubleshooting low 2-CEC recovery during urine solid-phase extraction.

Deep-Dive Troubleshooting Guide (FAQs)

Q1: Why does 2-CEC degrade during sample preparation, and how does pH affect recovery? Causality & Mechanism: 2-CEC contains a β -keto secondary amine moiety. This specific chemical structure is highly susceptible to base-catalyzed hydrolysis and oxidation at room temperature. If human urine samples (which can naturally vary in pH from 4.5 to 8.0) are left at a mildly basic pH, the 2-CEC molecule rapidly breaks down before extraction even begins. Evidence: Recent stability studies demonstrate that chloroethcathinones (like 4-CEC and 2-CEC) degrade rapidly in mildly basic urine (pH 7.63), with less than 20% of the analyte remaining after just three days at room temperature[1]. Conversely, acidic conditions (pH 5.98) preserve >90% of the analyte over 14 days1[1]. Solution: Adjusting the urine sample to an acidic pH (using phosphoric acid) immediately upon thawing or collection is a mandatory first step to halt degradation.

Q2: What is the optimal SPE chemistry for 2-CEC extraction from human urine? Causality & Mechanism: 2-CEC is a basic amine with a pKa of approximately 7.5–8.0. Relying solely on standard reversed-phase (C18) extraction often leads to low recovery because the ionized amine is poorly retained, and urine contains high levels of hydrophobic interferences that compete for binding sites. Evidence: The self-validating solution is to utilize a Mixed-Mode Strong Cation Exchange (MCX) sorbent2[2]. MCX combines reversed-phase retention with sulfonic acid cation-exchange groups. By loading the sample at an acidic pH, 2-CEC is fully protonated and binds strongly to the cation-exchange sites. This allows you to aggressively wash the sorbent with 100% organic solvents (like methanol) to remove neutral lipids without losing your analyte 3[3].

Q3: How do I prevent evaporative losses during the drying step? Causality & Mechanism: A frequently overlooked cause of low recovery for synthetic cathinones is volatilization during the nitrogen drying step. Because the MCX elution solvent must be highly basic (e.g., 2% ammonium hydroxide) to neutralize the amine and break the ionic bond with the sorbent, 2-CEC is eluted in its uncharged, free-base form. The free-base form of synthetic cathinones is highly volatile and will evaporate along with the solvent if dried to completion. Solution: You must add a "keeper solvent"—typically 50 μ L of 1% HCl in methanol—to the eluate prior to evaporation. This converts 2-CEC back into its non-volatile hydrochloride salt, ensuring near-quantitative recovery after reconstitution.

Q4: How can I differentiate matrix effects (ion suppression) from true low extraction recovery? Causality & Mechanism: Sometimes the physical extraction is perfect, but the LC-MS/MS signal is low due to ion suppression from co-eluting urinary phospholipids. Solution: To isolate the root cause, perform a post-extraction spike experiment. Extract a blank urine sample, and spike the 2-CEC standard after the elution step (but before evaporation/reconstitution). Compare this signal to a neat standard prepared directly in the reconstitution solvent. If the post-extraction spike signal is significantly lower than the neat standard, you are experiencing ion suppression, necessitating LC gradient optimization or the use of a stable isotope-labeled internal standard (SIL-IS).

Quantitative Data: 2-CEC Stability Profile

The following table summarizes the critical impact of pH and storage conditions on the stability of chloroethcathinones (CECs) in urine, underscoring why pre-analytical acidification is non-negotiable[1].

Table 1: Impact of pH and Storage Conditions on Chloroethcathinone Stability in Urine

Matrix Condition	Storage Temperature	Storage Duration	Remaining Concentration (%)	Analytical Impact
Acidic Urine (pH 5.98)	25 °C (Room Temp)	Day 3	> 90%	Optimal for extraction
Acidic Urine (pH 5.98)	25 °C (Room Temp)	Day 14	> 90%	Safe for batch queuing
Mildly Basic Urine (pH 7.63)	25 °C (Room Temp)	Day 3	< 20%	Severe loss of analyte
Mildly Basic Urine (pH 7.63)	4 °C (Refrigerated)	Day 14	< 50%	Unreliable quantification

Step-by-Step Validated Protocol: Optimized MCX SPE Workflow

Implement this self-validating methodology to guarantee >90% recovery of 2-CEC from human urine.

Materials Required:

• Mixed-Mode Strong Cation Exchange (MCX) SPE Cartridges (e.g., 30 mg / 1 mL)

• 4% Phosphoric Acid ( H3​PO4​ ) in LC-MS grade water

• 2% Formic Acid in LC-MS grade water

• 2% Ammonium Hydroxide ( NH4​OH ) in Methanol (Prepare fresh daily)

• 1% Hydrochloric Acid ( HCl ) in Methanol (Keeper solvent)

Methodology:

• Sample Pre-treatment (Critical Step):

  • Aliquot 1.0 mL of human urine into a clean centrifuge tube.

  • Immediately add 1.0 mL of 4% H3​PO4​ to acidify the sample (Target pH ~4.0 - 5.0).

  • Causality: This halts base-catalyzed degradation and ensures the 2-CEC amine is fully protonated for maximum ionic binding to the MCX sorbent.

  • Add the appropriate SIL-IS (e.g., 2-CEC-d5) and vortex for 10 seconds.

• SPE Conditioning:

  • Condition the MCX cartridge with 1.0 mL of Methanol.

  • Equilibrate with 1.0 mL of LC-MS grade water. Do not let the sorbent dry out.

• Sample Loading:

  • Load the entire 2.0 mL of acidified urine mixture onto the cartridge.

  • Maintain a slow flow rate (~1 mL/min) to allow sufficient residence time for ionic exchange.

• Washing (Interference Removal):

  • Wash with 1.0 mL of 2% Formic Acid in water. (Removes acidic and neutral hydrophilic interferences).

  • Wash with 1.0 mL of 100% Methanol. (Removes hydrophobic interferences like lipids. 2-CEC remains bound via strong ionic interactions).

  • Apply high vacuum (~10 inHg) for 2 minutes to dry the sorbent bed.

• Elution:

  • Elute the 2-CEC into a clean glass collection tube using 1.0 mL of 2% NH4​OH in Methanol.

  • Causality: The high pH neutralizes the 2-CEC amine, breaking the ionic bond and releasing it from the sorbent.

• Salt Conversion & Evaporation (Critical Step):

  • Immediately add 50 μ L of 1% HCl in Methanol to the collected eluate.

  • Causality: Converts the volatile free-base 2-CEC back into a stable, non-volatile hydrochloride salt.

  • Evaporate to complete dryness under a gentle stream of nitrogen at 35 °C.

• Reconstitution:

  • Reconstitute the dried extract in 100 μ L of your initial LC mobile phase (e.g., 95:5 Water:Acetonitrile containing 0.1% Formic Acid).

  • Vortex for 30 seconds, transfer to an autosampler vial, and proceed to LC-MS/MS analysis.

References

• Boccuzzi, S., Cowan, D., Dargan, P. I., Goucher, E., & Abbate, V. (2025). Evaluating the stability of synthetic cathinones in liquid urine and dried urine spots: impact of pH and storage conditions. Archives of Toxicology. 1

• Waters Corporation. (2018). Analysis of “Bath Salt” Compounds from Urine for Forensic Toxicology Using μElution Mixed-mode SPE Combined with UPLC-MS/MS Detection. Application Note. 2

• Namera, A., et al. (2024). Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. Molecules.3

Sources

• 1. Evaluating the stability of synthetic cathinones in liquid urine and dried urine spots: impact of pH and storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Matrix Effects in LC-MS Analysis of 2-Chloroethcathinone

Welcome to the technical support center for the LC-MS analysis of 2-Chloroethcathinone (2-CEC). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of minimizing matrix effects in their analytical workflows. Here, you will find in-depth troubleshooting advice, frequently asked questions, and validated protocols to ensure the accuracy and reliability of your results.

Introduction to Matrix Effects in 2-CEC Analysis

2-Chloroethcathinone is a synthetic cathinone whose detection and quantification in biological matrices are often complicated by matrix effects. These effects, primarily ion suppression or enhancement, arise from co-eluting endogenous components of the sample matrix that interfere with the ionization of the target analyte in the mass spectrometer's ion source. This can lead to inaccurate quantification, poor reproducibility, and decreased sensitivity. This guide provides practical strategies to identify, understand, and mitigate these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the LC-MS analysis of 2-Chloroethcathinone.

Q1: My 2-CEC signal is significantly lower in plasma samples compared to my solvent-based standards. What is causing this, and how can I fix it?

A1: This phenomenon is likely due to ion suppression , a common matrix effect where co-eluting compounds from the plasma interfere with the ionization of 2-CEC. Plasma is a complex matrix containing salts, proteins, and phospholipids that can all contribute to this effect.

Troubleshooting Steps:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. A mixed-mode cation exchange SPE cartridge is often suitable for extracting cathinones.

  • Liquid-Liquid Extraction (LLE): LLE can also be effective. The choice of extraction solvent is critical and should be optimized based on the polarity of 2-CEC and the desire to leave interferents behind.

  • Protein Precipitation: While a simpler method, protein precipitation is less selective and may not remove all interfering substances, potentially leading to residual matrix effects.

• Chromatographic Separation: Enhance the separation of 2-CEC from matrix components.

  • Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between 2-CEC and any co-eluting peaks.

  • Column Chemistry: Consider using a column with a different stationary phase (e.g., phenyl-hexyl instead of C18) to alter selectivity.

• Use of an Internal Standard: A stable isotope-labeled (SIL) internal standard for 2-CEC is the best way to compensate for matrix effects. The SIL internal standard will experience similar ion suppression as the analyte, allowing for an accurate ratio-based quantification. If a SIL-IS is unavailable, a structural analog can be used, but it must be demonstrated to co-elute and behave similarly to the analyte.

Q2: I'm observing significant variability in my results between different batches of urine samples. How can I improve the precision of my assay?

A2: High variability between different sample lots points towards inconsistent matrix effects. Urine composition can vary significantly based on diet, hydration, and individual metabolism.

Troubleshooting Steps:

• Matrix-Matched Calibrators: Prepare your calibration standards and quality controls in a pooled blank urine matrix that is representative of the samples you are analyzing. This helps to ensure that the calibrators and the unknown samples experience similar matrix effects.

• Standard Addition: For particularly complex or variable matrices where a suitable blank matrix is unavailable, the standard addition method can be employed. This involves adding known amounts of the analyte to aliquots of the actual sample.

• Robust Sample Preparation: Ensure your sample preparation method is rugged and consistently removes a high percentage of interfering compounds across different urine samples. Re-evaluate and potentially re-optimize your SPE or LLE protocol.

Q3: How do I quantitatively assess the extent of matrix effects in my method?

A3: A quantitative assessment is crucial for method validation. The post-extraction spike method is a widely accepted approach.

Experimental Protocol: Post-Extraction Spike for Matrix Effect Assessment

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte standard prepared in the final reconstitution solvent.

  • Set B (Post-Spiked Matrix): Blank matrix is extracted first, and then the analyte standard is added to the final extract.

  • Set C (Pre-Spiked Matrix): The analyte standard is added to the blank matrix before the extraction process.

• Analyze and Calculate:

  • Analyze all three sets by LC-MS/MS.

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Table 1: Interpretation of Post-Extraction Spike Results

Matrix Effect (%)	Interpretation
< 100%	Ion Suppression
> 100%	Ion Enhancement
85% - 115%	Generally acceptable matrix effect

Recovery (%)	Interpretation
Close to 100%	Efficient extraction process
< 80%	Inefficient extraction, potential for optimization

Q4: Can I use a simple "dilute-and-shoot" method for analyzing 2-CEC in oral fluid?

A4: While "dilute-and-shoot" is a fast and simple approach, it is generally not recommended for complex matrices like oral fluid without careful validation. Dilution reduces the concentration of matrix components, but it also dilutes the analyte, which may compromise the limit of quantification (LOQ). Significant matrix effects can still be present even after dilution.

Recommendation: A more robust sample preparation technique like SPE or LLE is highly recommended to ensure accurate and reliable results for 2-CEC in oral fluid. If a dilute-and-shoot approach is necessary, it is critical to use a stable isotope-labeled internal standard and thoroughly validate the method for matrix effects.

Visualizing the Workflow: Mitigating Matrix Effects

The following diagram illustrates the decision-making process and workflow for minimizing matrix effects in the LC-MS analysis of 2-Chloroethcathinone.

Caption: Workflow for troubleshooting matrix effects in 2-CEC analysis.

Detailed Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 2-CEC from Urine

This protocol is a general guideline and should be optimized for your specific application.

• Sample Pre-treatment:

  • To 1 mL of urine, add 50 µL of an internal standard working solution (e.g., 2-CEC-d5).

  • Add 1 mL of 0.1 M phosphate buffer (pH 6.0) and vortex for 30 seconds.

  • Centrifuge at 3000 rpm for 10 minutes to pellet any particulates.

• SPE Cartridge Conditioning:

  • Use a mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX).

  • Condition the cartridge sequentially with 3 mL of methanol, followed by 3 mL of deionized water, and finally 1 mL of 0.1 M phosphate buffer (pH 6.0). Do not let the sorbent go dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of deionized water to remove polar interferences.

  • Wash with 3 mL of 0.1 M acetic acid to remove weakly bound acidic and neutral compounds.

  • Wash with 3 mL of methanol to remove remaining neutral and some basic interferences.

  • Dry the cartridge under vacuum for 5-10 minutes.

• Elution:

  • Elute the 2-CEC and internal standard with 3 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol. Collect the eluate in a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for 2-CEC from Serum

• Sample Preparation:

  • To 500 µL of serum, add 50 µL of the internal standard working solution.

  • Add 500 µL of a basifying agent (e.g., 0.1 M sodium carbonate buffer, pH 10-12) and vortex.

• Extraction:

  • Add 3 mL of an appropriate organic solvent (e.g., ethyl acetate or a mixture like dichloromethane:isopropanol).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Collection:

  • Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated proteins.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis:

  • Transfer to an autosampler vial for LC-MS/MS analysis.

Advanced Strategies and Considerations

• Ionization Source: Electrospray ionization (ESI) is commonly used, but it can be more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI). If significant and persistent ion suppression is observed with ESI, evaluating APCI may be beneficial if the analyte is amenable to this ionization technique.

• Method Validation: A thorough method validation is essential to ensure the reliability of your results. This should include an assessment of selectivity, linearity, accuracy, precision, recovery, matrix effects, and stability.

• Stability of 2-CEC: Be aware that some synthetic cathinones can be unstable in biological matrices. It is important to evaluate the stability of 2-CEC under the conditions of your sample collection, storage, and processing.

By systematically applying these troubleshooting strategies, detailed protocols, and a thorough understanding of the underlying principles, you can effectively minimize matrix effects and develop a robust and reliable LC-MS method for the analysis of 2-Chloroethcathinone.

References

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL)
• Stahnke, H., et al. (2021). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules, 26(11), 3149.
• RPubs by RStudio. (2023).
• Kang, J., Hick, L. A., & Price, W. E. (2007). Using calibration approaches to compensate for remaining matrix effects in quantitative liquid chromatography electrospray ionization tandem mass spectrometry analysis of phytoestrogens in aqueous environmental samples. Rapid Communications in Mass Spectrometry, 21(24), 4065–4074.
• Analytical Chemistry Tube. (2025).
• Raina, N. (2020). Analysis of Amphetamines and Synthetic Cathinones in Hair Samples Using LC–Tandem Mass Spectrometry and Solid-Phase Extraction.
• De-los-Santos-García, R., et al. (2025). A Sensitive and Comprehensive LC‐MS/MS Method for the Analysis of Hallucinogens, Synthetic Cathinones, and Synthetic Cannabinoids in Urine Samples. Journal of Forensic Sciences.
• DeCaprio, A. P., et al. (2012). Comprehensive Forensic Toxicological Analysis of Designer Drugs.
• Al-Subeh, T., et al. (2021). A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples. Toxics, 9(12), 329.
• BenchChem. (2025).
• Tanaka, E., et al. (2015). Comprehensive review of the detection methods for synthetic cannabinoids and cathinones. Forensic Toxicology, 33(2), 195–214.
• Marín-Sáez, J., et al. (2020). Determination of Synthetic Cathinones in Urine and Oral Fluid by Liquid Chromatography High-Resolution Mass Spectrometry and Low-Resolution Mass Spectrometry: A Method Comparison. Molecules, 25(19), 4527.
• Dams, R., et al. (2003). Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: Influence of ionization type, sample preparation, and biofluid. Journal of the American Society for Mass Spectrometry, 14(11), 1290–1294.
• DeCaprio, A. P. (n.d.). Comprehensive Forensic Toxicological Analysis of Designer Drugs. Office of Justice Programs.
• Bioanalysis Zone. (2023).
• Montesano, C., et al. (2024). Applications of Sample Preparation Techniques in the Analysis of New Psychoactive Substances.
• Barroso, M., et al. (2020). A Fast Analytical Method for Determining Synthetic Cathinones in Oral Fluid by Liquid Chromatography–Tandem Mass Spectrometry. Journal of Analytical Toxicology, 44(9), 978–985.
• Dams, R., et al. (2003).
• Strano-Rossi, S., et al. (2022). Determination of several synthetic cathinones and an amphetamine-like compound in urine by gas chromatography with mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 220, 115003.
• Jantos, R., et al. (2017). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic Drug Monitoring, 39(4), 425–432.
• De-los-Santos-García, R., et al. (2025). A novel method for the determination of synthetic cathinones and related substances in postmortem blood samples using cork-based dispersive solid-phase microextraction prior to LC-MS/MS analysis. Journal of Forensic Sciences.
• Bowman, D. B., et al. (2024). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 48(3), 227–233.
• Cayman Chemical. (n.d.). 2-Chloroethcathinone (hydrochloride) (CAS 879660-23-8).
• Danaceau, J. (2013). Successful Sample Preparation Strategies for LC/MS/MS Analysis of Drugs in Complex Biological Matrices for Forensic Toxicology.
• AMS Bio. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis.
• Li, Y., et al. (2021). Simultaneous Determination of 16 Kinds of Synthetic Cathinones in Human Urine Using a Magnetic Nanoparticle Solid-Phase Extraction Combined with Gas Chromatography-Mass Spectrometry. Molecules, 27(1), 5.
• de-Oliveira, M. F. F., et al. (2024). Solvent-free parallel artificial liquid membrane extraction for drugs of abuse in plasma samples using LC-MS/MS. Bioanalysis, 16(4), 185–200.
• Błażewicz, A., et al. (2015). Spectroscopic characterization and crystal structures of two cathinone derivatives: N-ethyl-2-amino-1-phenylpropan-1-one (ethcathinone) hydrochloride and N-ethyl-2-amino-1-(4-chlorophenyl)propan-1-one (4-

Technical Support Center: Analysis of 2-Chloroethcathinone (2-CEC)

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting advice for the gas chromatography (GC) analysis of 2-Chloroethcathinone (2-CEC). Our focus is to address and mitigate the thermal degradation of 2-CEC that can occur during GC injection, ensuring accurate and reproducible analytical results.

Introduction to the Challenge: Thermal Instability of Cathinones

Synthetic cathinones, including 2-CEC, are a class of compounds known for their potential thermal lability. The β-keto-phenethylamine skeleton, characteristic of these molecules, can be susceptible to degradation under the high-temperature conditions of a standard GC inlet.[1][2] This degradation not only leads to an underestimation of the parent compound but can also result in the appearance of artifact peaks, complicating data interpretation. This guide provides a systematic approach to troubleshooting and preventing this issue.

Frequently Asked Questions (FAQs)

Q1: I am seeing a smaller than expected peak for 2-CEC and an unknown peak eluting earlier. What could be the cause?

This is a classic symptom of on-column thermal degradation. The high temperature of the GC inlet can cause a portion of the 2-CEC molecules to break down before they reach the analytical column. The smaller 2-CEC peak indicates a loss of the parent analyte, while the new, often earlier-eluting peak, is likely a degradation product. For cathinones, a common degradation pathway is the formation of an iminium ion, which results in a mass-to-charge ratio 2 Da lower than the parent drug.[1][3][4]

Q2: At what temperature does 2-CEC start to degrade in the GC inlet?

While a specific degradation temperature for 2-CEC is not definitively published, studies on structurally similar synthetic cathinones have shown that thermal degradation can be significant at commonly used inlet temperatures (e.g., 250-300°C).[3][5] A published method for 2-CEC uses an injector temperature of 280°C, which, while functional, may still contribute to some level of degradation.[6] It is crucial to optimize this temperature for your specific instrument and conditions.

Q3: Can the type of injection I use (split vs. splitless) affect the degradation of 2-CEC?

Yes, the injection technique can have a significant impact.

• Splitless injections , which are common for trace analysis, have a longer residence time for the analyte in the hot inlet, increasing the potential for thermal degradation.[7]

• Split injections utilize higher inlet flows, resulting in a much faster transfer of the analyte from the inlet to the column.[8] This reduced time in the inlet can be advantageous for thermally labile compounds like 2-CEC.[7][8]

Q4: How does the GC inlet liner impact the analysis of 2-CEC?

The inlet liner is a critical component that can significantly influence the thermal stability of 2-CEC. An active or contaminated liner can catalyze the degradation of sensitive compounds.[9]

• Active Sites: Over time, liners can develop active sites due to the deposition of non-volatile sample matrix components. These sites can interact with and promote the degradation of analytes like 2-CEC.

• Inertness: Using a highly inert liner, such as one that has been deactivated or is made of a material like Siltek, is crucial for minimizing these interactions.[10][11]

Q5: Is derivatization a necessary step for 2-CEC analysis by GC?

Derivatization is not strictly necessary but can be a very effective strategy to improve the thermal stability and chromatographic performance of cathinones.[12][13][14] By chemically modifying the 2-CEC molecule, typically at the amine group, its volatility can be increased and its susceptibility to thermal degradation can be reduced. However, this introduces an additional step in the sample preparation workflow.

Troubleshooting Guide: A Step-by-Step Approach to Mitigating 2-CEC Degradation

If you suspect that 2-CEC is degrading in your GC system, follow this systematic troubleshooting guide.

Step 1: Assess and Optimize the GC Inlet Temperature

The inlet temperature is the most critical parameter to control. While it needs to be high enough for efficient volatilization of 2-CEC, excessive heat will cause degradation.

Experimental Protocol:

• Begin with a lower inlet temperature, for example, 200°C.

• Inject a known concentration of a 2-CEC standard.

• Analyze the resulting chromatogram for the peak shape and area of 2-CEC, and for the presence of any degradation peaks.

• Increase the inlet temperature in increments of 10-20°C (e.g., 220°C, 240°C, 260°C) and repeat the injection.

• Plot the peak area of 2-CEC and any major degradation product against the inlet temperature.

• Select the optimal temperature that provides a sharp, symmetrical peak for 2-CEC with the maximum response, while minimizing the formation of the degradation product. Studies on other cathinones have shown that lowering the injection temperature can significantly reduce degradation.[1][2][3][5]

Step 2: Evaluate and Select the Appropriate Inlet Liner

The choice and condition of your inlet liner are paramount for analyzing thermally sensitive compounds.

Experimental Protocol:

• If you are unsure of the history of your current liner, replace it with a new, high-quality, deactivated liner.[9] Consider using a liner with glass wool to aid in volatilization and trap non-volatile residues, but ensure the glass wool is also deactivated.[8][15]

• For particularly challenging applications, consider ultra-inert liners or those with specialized coatings designed for active compounds.[10][11]

• Establish a regular maintenance schedule for changing your inlet liner. The frequency will depend on the cleanliness of your samples. A good starting point is to replace the liner after every 50-100 injections, or sooner if you observe peak tailing or a decrease in response.

Step 3: Optimize Your Injection Parameters

Fine-tuning the injection method can significantly reduce the time your analyte spends in the hot inlet.

Experimental Protocol:

• If you are currently using a splitless injection, try switching to a split injection with a moderate split ratio (e.g., 10:1 or 20:1). This will decrease the residence time of 2-CEC in the inlet.[8]

• If you must use a splitless injection for sensitivity reasons, optimize the splitless hold time. It should be long enough to transfer the analytes to the column but not excessively long to promote degradation.

Step 4: Consider Derivatization for Enhanced Stability

If the above steps do not sufficiently resolve the degradation issue, derivatization is a robust alternative.

Experimental Protocol (General Example using Acylation):

• Evaporate the sample extract containing 2-CEC to dryness under a gentle stream of nitrogen.

• Add a suitable acylating agent (e.g., heptafluorobutyric anhydride - HFBA) and a catalyst if required.

• Heat the reaction mixture at a controlled temperature (e.g., 70-90°C) for a specific time (e.g., 15-30 minutes).[12][16]

• After the reaction is complete, evaporate the excess reagent and reconstitute the sample in an appropriate solvent for GC injection.

• Analyze the derivatized sample. You should observe a new, later-eluting peak corresponding to the derivatized 2-CEC, which should be more stable and exhibit better chromatography.

Summary of Key GC Parameters for 2-CEC Analysis

Parameter	Recommendation for Thermally Labile 2-CEC	Rationale
Inlet Temperature	Optimize in the range of 180-250°C	Minimizes thermal energy exposure, reducing degradation.[5]
Injection Mode	Split injection (e.g., 10:1 to 50:1 split ratio)	Reduces residence time in the hot inlet.[7][8]
Inlet Liner	New, deactivated liner (consider ultra-inert options)	Prevents catalytic degradation on active surfaces.[9][10][11]
Liner Packing	Deactivated glass or quartz wool	Promotes rapid and uniform vaporization.
Derivatization	Optional, but can significantly improve stability	Creates a more thermally stable analyte.[12][14]

Visualizing the Troubleshooting Workflow

Sources

• 1. Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. comum.rcaap.pt [comum.rcaap.pt]
• 4. Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology | National Institute of Justice [nij.ojp.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. swgdrug.org [swgdrug.org]
• 7. GC Injection Techniques Guide | Phenomenex [phenomenex.com]
• 8. GC Inlet Liner Selection, Part II: Split Liners [discover.restek.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. High-Performance Zebron GC Liners | Phenomenex [phenomenex.com]
• 11. chemetrix.co.za [chemetrix.co.za]
• 12. ovid.com [ovid.com]
• 13. d-nb.info [d-nb.info]
• 14. Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Solutions for 2-Chloroethcathinone HCl Solubility in Non-Polar Solvents

Welcome to the dedicated support center for researchers, scientists, and drug development professionals encountering solubility challenges with 2-Chloroethcathinone Hydrochloride (2-CEC HCl) in non-polar solvent systems. This guide provides in-depth technical information, troubleshooting protocols, and practical solutions to effectively manage and overcome these common experimental hurdles. Our approach is grounded in fundamental chemical principles and validated methodologies to ensure the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Chloroethcathinone HCl poorly soluble in non-polar solvents like hexane, toluene, or dichloromethane?

A1: The principle of "like dissolves like" governs solubility. 2-Chloroethcathinone HCl is a salt, making it a highly polar and ionic compound. The hydrochloride moiety confers a positive charge on the nitrogen atom, leading to strong electrostatic interactions and a high affinity for polar solvents that can stabilize these charges, such as water, ethanol, and DMSO.[1][2] Non-polar solvents, conversely, lack the ability to effectively solvate and stabilize these ions, resulting in poor solubility. The significant difference in polarity between the ionic salt and the non-polar solvent is the primary reason for the observed immiscibility.

Q2: What is the most direct way to improve the solubility of 2-Chloroethcathinone in a non-polar solvent?

A2: The most effective and direct method is to convert the 2-Chloroethcathinone HCl salt into its freebase form. The freebase is the neutral, deprotonated form of the molecule, which is significantly less polar and, consequently, more soluble in non-polar organic solvents.[3] This conversion is typically achieved through a liquid-liquid extraction procedure where the HCl salt is dissolved in an aqueous phase and a base is added to neutralize the hydrochloride. The resulting freebase is then extracted into an immiscible non-polar solvent.

Q3: Are there alternatives to converting the HCl salt to its freebase?

A3: Yes, several alternative strategies can be employed, particularly if maintaining the compound in its salt form is desirable for downstream applications or if the freebase is found to be unstable. These methods include:

• Co-solvent Systems: Introducing a polar co-solvent into the non-polar solvent can increase the overall polarity of the mixture, enhancing the solubility of the HCl salt.

• Phase-Transfer Catalysis (PTC): A phase-transfer catalyst can be used to "carry" the ionic 2-Chloroethcathinone from an aqueous or solid phase into the non-polar organic phase.[4]

• Surfactant-Mediated Solubilization: Surfactants can form micelles in the non-polar solvent that encapsulate the polar HCl salt, effectively solubilizing it within the non-polar medium.

Each of these advanced techniques is detailed in the Troubleshooting Guides section.

Troubleshooting Guides & Detailed Protocols

This section provides step-by-step protocols for the primary methods to overcome the solubility challenges of 2-Chloroethcathinone HCl in non-polar solvents.

Guide 1: Conversion of 2-Chloroethcathinone HCl to its Freebase via Liquid-Liquid Extraction

This protocol details the process of converting the polar HCl salt to its more non-polar soluble freebase form. This is often the most effective initial approach.

Principle of the Method

The amine hydrochloride salt is dissolved in an aqueous solution. A base is added to neutralize the hydrochloric acid, deprotonating the amine and forming the freebase. The less polar freebase is then extracted into an immiscible non-polar organic solvent. The success of this extraction is dependent on the pH of the aqueous solution and the pKa of the amine. For most amines, a pH of 9-10 is sufficient to ensure the majority of the compound is in its freebase form.[5]

Experimental Protocol

• Dissolution: Dissolve the accurately weighed 2-Chloroethcathinone HCl in a minimal amount of deionized water in a separatory funnel.

• Basification: Prepare a 1M aqueous solution of a suitable base, such as sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH). Slowly add the basic solution dropwise to the separatory funnel while gently swirling. Monitor the pH of the aqueous layer using pH paper or a calibrated pH meter, aiming for a final pH between 9 and 10.

• Extraction: Add an equal volume of your desired non-polar solvent (e.g., dichloromethane, toluene, or ethyl acetate) to the separatory funnel.

• Mixing and Venting: Stopper the separatory funnel and gently invert it several times to mix the two phases. Periodically open the stopcock to vent any pressure buildup.

• Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate. The denser layer will be at the bottom.

• Collection: Carefully drain the lower layer. Then, pour the upper layer out through the top of the funnel to avoid contamination. Collect the organic layer containing the 2-Chloroethcathinone freebase.

• Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), to remove any residual water.

• Isolation: Filter off the drying agent and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the 2-Chloroethcathinone freebase.

Visual Workflow: Freebase Conversion

Caption: Workflow for converting 2-CEC HCl to its freebase.

Guide 2: Utilizing Co-solvent Systems

This approach involves creating a solvent mixture with a polarity that is suitable for dissolving the 2-Chloroethcathinone HCl.

Principle of the Method

By adding a polar, water-miscible organic solvent (co-solvent) to a non-polar solvent, the overall polarity of the solvent system is increased. This can create a more favorable environment for the dissolution of the polar HCl salt without the need for chemical modification.

Recommended Co-solvents and Starting Ratios

The selection of a co-solvent and its ratio to the non-polar solvent is critical and often requires empirical optimization.

Non-Polar Solvent	Recommended Co-Solvent	Starting Ratio (v/v) Non-Polar:Co-solvent	Notes
Toluene	Isopropanol (IPA)	95:5	IPA provides a good balance of polarity and miscibility.
Toluene	Acetonitrile	90:10	Acetonitrile is more polar and can be effective at lower concentrations.
Hexane	Tetrahydrofuran (THF)	80:20	THF can enhance solubility but may also interact with certain reagents.
Dichloromethane	Methanol	98:2	Methanol is highly polar; use sparingly to avoid precipitation.

Experimental Protocol

• Solvent Preparation: Prepare a stock solution of the desired co-solvent mixture.

• Solubility Test: In a small vial, add a known amount of 2-Chloroethcathinone HCl.

• Titration: Gradually add the co-solvent mixture to the vial while stirring or sonicating.

• Observation: Observe the point at which the solid completely dissolves. Record the volume of the solvent mixture used to determine the solubility.

• Optimization: If the solubility is still insufficient, incrementally increase the proportion of the co-solvent in the mixture and repeat the test.

Logical Relationship: Co-solvent Selection

Caption: Decision process for optimizing a co-solvent system.

Guide 3: Application of Phase-Transfer Catalysis

This advanced technique is suitable for reactions where the 2-Chloroethcathinone HCl needs to react with a non-polar substrate in a non-polar solvent.

Principle of the Method

A phase-transfer catalyst (PTC) is a substance that facilitates the migration of a reactant from one phase into another where the reaction can occur.[4] In this case, the PTC, typically a quaternary ammonium salt, forms an ion pair with the protonated 2-Chloroethcathinone cation. The lipophilic alkyl groups of the PTC allow this ion pair to be extracted from the aqueous or solid phase into the non-polar organic phase.[6][7]

Recommended Phase-Transfer Catalysts

Catalyst	Type	Typical Loading	Notes
Tetrabutylammonium bromide (TBAB)	Quaternary Ammonium Salt	1-10 mol%	A common and effective PTC for a wide range of reactions.[6]
Aliquat® 336	Quaternary Ammonium Salt	1-5 mol%	Highly lipophilic, excellent for transferring cations into non-polar media.
18-Crown-6	Crown Ether	1-5 mol%	Effective for complexing with the protonated amine's counter-ion if present.

Experimental Protocol

• Reaction Setup: In a reaction vessel, combine the non-polar solvent, the non-polar reactant, and the phase-transfer catalyst.

• Aqueous Phase: In a separate container, dissolve the 2-Chloroethcathinone HCl in a minimal amount of water.

• Combining Phases: Add the aqueous solution of 2-CEC HCl to the reaction vessel containing the organic phase and catalyst.

• Reaction: Stir the biphasic mixture vigorously to ensure efficient mass transfer between the phases. The reaction will proceed in the organic phase.

• Work-up: Upon completion of the reaction, the two phases are separated. The organic phase is then washed, dried, and the solvent is removed to isolate the product.

Mechanism Visualization: Phase-Transfer Catalysis

Caption: Mechanism of phase-transfer catalysis for 2-CEC HCl.

Guide 4: Surfactant-Mediated Solubilization in Non-Polar Solvents

This method can be employed when a stable solution of 2-Chloroethcathinone HCl in a non-polar solvent is required, for example, for analytical standard preparation or certain formulation studies.

Principle of the Method

Surfactants are amphiphilic molecules that can form aggregates called reverse micelles in non-polar solvents.[8] The polar heads of the surfactant molecules form a core that can encapsulate polar molecules like 2-Chloroethcathinone HCl, while the non-polar tails extend into the bulk non-polar solvent. This effectively creates a microenvironment that solubilizes the polar compound. The concentration at which micelles begin to form is known as the Critical Micelle Concentration (CMC).[9][10]

Considerations for Surfactant Selection

• Non-ionic surfactants are often preferred for their stability and lower reactivity.

• The hydrophilic-lipophilic balance (HLB) of the surfactant should be considered; for reverse micelles in non-polar solvents, a lower HLB value is generally more effective.

• The Critical Micelle Concentration (CMC) of the surfactant in the chosen non-polar solvent should be determined or referenced to ensure an effective concentration is used.[11]

Experimental Protocol

• Surfactant Selection: Choose a suitable surfactant based on the non-polar solvent and experimental requirements.

• CMC Determination (Optional but Recommended): If the CMC is unknown, it can be determined experimentally by measuring a physical property (e.g., surface tension, conductivity) of the solution at various surfactant concentrations and identifying the point of inflection.[11]

• Solution Preparation: Prepare a solution of the surfactant in the non-polar solvent at a concentration above its CMC.

• Solubilization: Add the 2-Chloroethcathinone HCl to the surfactant solution and stir or sonicate until it is fully dissolved.

References

• Garrido, G. A., et al. (2023). Development of a Dispersive Liquid-Liquid Microextraction for Synthetic Cathinones in Biological Fluids Based on Principles of Green Analytical Toxicology. PubMed. [Link]

• Lorenzo Ferreira, R. A., et al. (2016). Dispersive liquid–liquid microextraction (DLLME) optimization for determination of designer drugs (cathinones) and drugs abuse in oral fluid. ResearchGate. [Link]

• Garrido, G. A., et al. (2023). Development of a Dispersive Liquid–Liquid Microextraction for Synthetic Cathinones in Biological Fluids Based on Principles of Green Analytical Toxicology. Oxford Academic. [Link]

• Hägele, J. S., et al. (2026). Isolation, Characterization, and Stability Assessment of Pure Enantiomers of Cathinone Derivatives via Semi-Preparative HPLC-UV Using a Phenomenex Lux® 5 Column. MDPI. [Link]

• Chen, L., et al. (2012). Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements. PMC. [Link]

• Fiveable. (2025). Protonation States Definition. [Link]

• DataPhysics Instruments. (n.d.). Critical micelle formation concentration explained. [Link]

• Ramsay, R. R., et al. (2007). Variations in activity and inhibition with pH: the protonated amine is the substrate for monoamine oxidase, but uncharged inhibitors bind better. PubMed. [Link]

• Nanoscience Instruments. (n.d.). Critical Micelle Concentration (CMC). [Link]

• Wikipedia. (n.d.). Cathinone. [Link]

• Open Oregon Educational Resources. (n.d.). 5.3 Amine Protonation – Introductory Organic Chemistry. [Link]

• D'Errico, G., et al. (2020). Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? ACS Publications. [Link]

• Google Patents. (n.d.). US2634293A - Process of preparing a monobasic salt of a secondary amine.

• Chemistry 302. (n.d.). What is the protonation state?. [Link]

• Wikipedia. (n.d.). Phase-transfer catalyst. [Link]

• Mąkosza, M. (2000). PHASE TRANSFER CATALYSIS IN PHARMACEUTICAL INDUSTRY ñ WHERE ARE WE?[Link]

• PTC Organics Inc. (n.d.). Industrial Phase-Transfer Catalysis. [Link]

• Chemistry LibreTexts. (2020). 21.4: Acidity and Basicity of Amines. [Link]

• ResearchGate. (n.d.). Phase Transfer and Ammonium Salt Catalyzed Reactions. [Link]

• European Union Drugs Agency (EUDA). (2026). Synthetic cathinones drug profile. [Link]

• National Institutes of Health. (n.d.). Cathinone. PubChem. [Link]

• Labclinics. (2020). Solubility factors when choosing a solvent. [Link]

• Proebstl, A., et al. (2015). Instability of the hydrochloride salts of cathinone derivatives in air. PubMed. [Link]

• ResearchGate. (n.d.). Cathinone stability in solvents. [Link]

• DEA.gov. (2013). Synthetic Cathinones - Three Factor Analysis. [Link]

• Yuze Chemical Technology. (2025). What solvents can dissolve toluene?. [Link]

• Antonio Casella. (2016). Fact Sheet: Synthetic Cathinones. [Link]

• Proebstl, A., et al. (2012). Chiral separation of cathinone derivatives used as recreational drugs by cyclodextrin-modified capillary electrophoresis. PubMed. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. 5.3 Amine Protonation – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 4. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
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• 9. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nanoscience.com [nanoscience.com]
• 11. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

improving sensitivity limits for 2-Chloroethcathinone detection

Technical Support Center: Optimizing Sensitivity Limits for 2-Chloroethcathinone (2-CEC) Detection

Welcome to the Advanced Application Support Center. As synthetic cathinones evolve, detecting trace levels of 2-Chloroethcathinone (2-CEC) in complex biological matrices presents significant analytical challenges. Isobaric interference from positional isomers (3-CEC and 4-CEC) and severe ion suppression often artificially inflate the Limit of Detection (LOD) and Limit of Quantification (LOQ).

This guide provides field-proven, causality-driven troubleshooting strategies to push your 2-CEC detection limits into the sub-ng/mL range.

FAQ 1: Overcoming Matrix Effects & Extraction Losses

Q: My LOD for 2-CEC in urine and plasma is stuck above 5.0 ng/mL due to severe ion suppression. How can I improve extraction recovery?

The Causality: 2-CEC is a secondary amine with a pKa of approximately 8.0–9.0. Standard Reversed-Phase (RP) Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) protocols often co-extract endogenous phospholipids. When these lipids co-elute with 2-CEC into the Electrospray Ionization (ESI) source, they compete for available charge droplets, leading to massive signal suppression.

The Solution: Implement a Mixed-Mode Strong Cation Exchange (MCX) SPE protocol. By acidifying the sample, the secondary amine of 2-CEC becomes fully protonated and binds aggressively to the sulfonic acid groups on the MCX resin via ionic interaction. This allows you to use 100% organic washes to strip away neutral lipids without losing your target analyte[1].

Self-Validating MCX SPE Protocol: System Integrity Check: Before beginning, spike your blank matrix with 2-CEC and an isotopically labeled internal standard (e.g., Mephedrone-d3). A post-extraction recovery of >85% with an IS peak area variance of <5% validates the extraction efficiency.

• Conditioning: Pass 2.0 mL of Methanol (MeOH) followed by 2.0 mL of 2% Formic Acid in H2​O through the MCX cartridge.

• Sample Loading: Dilute 500 µL of biological matrix 1:1 with 2% Formic Acid to ensure complete analyte protonation. Load onto the cartridge at 1 mL/min.

• Aqueous Wash: Pass 2.0 mL of 2% Formic Acid to remove water-soluble interferences.

• Organic Lipid Wash (Critical Step): Pass 2.0 mL of 100% MeOH. Mechanism: The ionic bond between the protonated 2-CEC and the resin is unaffected by organic solvents, allowing complete removal of phospholipids.

• Elution: Elute with 2.0 mL of 5% NH4​OH in MeOH. Mechanism: The high pH neutralizes the amine on 2-CEC, breaking the ionic bond and releasing the analyte.

• Reconstitution: Evaporate under a gentle stream of N2​ at 30°C (do not exceed 30°C to prevent volatilization of the free base). Reconstitute in 100 µL of initial mobile phase.

Optimized LC-MS/MS workflow for 2-CEC extraction and detection.

FAQ 2: Chromatographic Resolution of Positional Isomers

Q: I am observing peak broadening and cannot distinguish 2-CEC from 3-CEC and 4-CEC, which ruins my quantification accuracy. How do I resolve them?

The Causality: 2-CEC, 3-CEC, and 4-CEC are positional isomers with an identical exact mass (m/z 211.076). Standard Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) methods struggle to differentiate them because the aggressive 70 eV electron ionization obliterates the molecular ion, yielding nearly identical, non-characteristic mass spectra[2]. In Liquid Chromatography, standard C18 columns lack the steric selectivity to separate ortho, meta, and para chlorine substitutions, leading to co-elution and detector saturation.

The Solution: Transition to a Biphenyl or Pentafluorophenyl (PFP) stationary phase for LC-MS/MS. The π−π interactions and dipole-dipole moments provided by a Biphenyl phase exploit the steric hindrance of the ortho-substituted chlorine in 2-CEC, retaining it differently than the meta (3-CEC) and para (4-CEC) isomers.

Quantitative Impact of Column Selection:

Column Type	Isomer Resolution (2-CEC vs 3/4-CEC)	Matrix Effect (%)	LOD (ng/mL)	LOQ (ng/mL)
C18	Co-elution	-45% (Suppression)	5.0	15.0
PFP	Partial Baseline	-20%	1.5	5.0
Biphenyl	Complete Baseline	-12%	0.1	0.5

FAQ 3: Mass Spectrometry (MS/MS) Parameter Optimization

Q: Which MRM transitions yield the highest sensitivity and specificity for 2-CEC in LC-ESI-MS/MS?

The Causality: Under Collision-Induced Dissociation (CID) in positive ESI mode, the protonated molecular ion [M+H]+ at m/z 212 undergoes rapid α -cleavage. The dominant base peak for chloroethcathinones is the iminium ion at m/z 72. However, relying solely on the 212 → 72 transition provides sensitivity but lacks specificity.

To achieve unambiguous detection, you must monitor the secondary fragmentation. The ortho-chloro substitution in 2-CEC creates steric crowding that drives a conformation favoring the elimination of H2​ from the α -cleaved iminium ion (m/z 72 → 70)[3]. This m/z 70 fragment is highly specific to the 2-CEC isomer and is significantly less abundant in 3-CEC and 4-CEC.

ESI-MS/MS fragmentation pathway of 2-CEC highlighting the m/z 70 specific ion.

Optimized MRM Parameters for 2-Chloroethcathinone (ESI+):

Transition Type	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Dwell Time (ms)	Purpose
Quantifier	212.1	72.1	15	50	Maximum Sensitivity
Qualifier 1	212.1	70.1	25	50	2-CEC Specificity (Isomer differentiation)
Qualifier 2	212.1	139.0	20	50	Structural Confirmation (Acylium ion)

Note: Always ensure your mobile phase is acidified (e.g., 0.1% Formic Acid) to promote optimal protonation in the ESI source, directly lowering your LOD.

References

• A Sensitive and Comprehensive LC‐MS/MS Method for the Analysis of Hallucinogens, Synthetic Cathinones, and Synthetic Cannabinoids in Urine Samples Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Identification of cathinones and other active components of 'legal highs' by mass spectrometric methods Source: ResearchGate URL:[Link]

• Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. A Sensitive and Comprehensive LC‐MS/MS Method for the Analysis of Hallucinogens, Synthetic Cathinones, and Synthetic Cannabinoids in Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Identifying Degradation Products of 2-Chloroethcathinone (2-CEC) Hydrochloride

Welcome to the Technical Support Center for 2-Chloroethcathinone (2-CEC) hydrochloride. As a halogenated synthetic cathinone, 2-CEC presents unique analytical challenges due to its inherent chemical instability. This guide provides drug development professionals and forensic researchers with field-proven troubleshooting strategies, validated protocols, and mechanistic insights to confidently identify 2-CEC and its degradation products.

Section 1: Core Troubleshooting FAQs (Mechanistic Insights)

Q1: Why does my 2-CEC standard show rapid degradation in solution, and how can I stabilize it? The Causality: 2-CEC is a β -keto phenethylamine with an electron-withdrawing chlorine atom at the ortho-position. This specific structural motif is highly susceptible to base-catalyzed keto-enol tautomerization. In alkaline or neutral unbuffered solutions, the deprotonated amine can facilitate intramolecular reactions or oxidative degradation. Furthermore, analytical validations have proven that 2-CEC readily breaks down in methanol[1], likely due to nucleophilic attack forming hemiacetals or promoting hydrolysis. The Solution: To stabilize 2-CEC, avoid protic solvents like unbuffered methanol for long-term storage. Instead, prepare stock solutions in acetonitrile or acidic buffers. Research demonstrates that synthetic cathinones are most stable in acidic conditions (pH 4) and degrade rapidly at physiological or alkaline pH[2].

Q2: I am observing unexpected low-mass peaks during GC-MS analysis of 2-CEC. Are these true metabolites or analytical artifacts? The Causality: They are almost certainly thermal artifacts. Synthetic cathinones undergo extensive thermal degradation in the heated injection port of a gas chromatograph[3]. The high temperatures (typically >250°C) induce pyrolytic cleavage of the α -carbon-nitrogen bond, generating α -dicarbonyls and iminium fragments that mask the true composition of the sample. The Solution: To differentiate true biological/chemical degradation products from GC-MS artifacts, you must either derivatize the sample to protect the labile amine and ketone groups, or switch to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which operates at ambient temperatures and preserves the parent molecule[3].

Q3: What are the primary chemical and metabolic degradation products of 2-CEC I should target in LC-MS/MS? The Causality: The degradation of 2-CEC follows three primary pathways driven by environmental stress and enzymatic action:

• β -Keto Reduction: The ketone group is reduced to a hydroxyl group, forming dihydro-2-CEC (an ephedrine-type analog). Dihydro-metabolites are significantly more stable than their parent cathinones and serve as excellent long-term biomarkers in biological matrices[4].

• N-Dealkylation: Loss of the ethyl group via hydrolysis or CYP450 metabolism to form 2-chlorocathinone (a primary amine)[5].

• Oxidation: Conversion to an α -dicarbonyl derivative under oxidative stress.

Section 2: Quantitative Data & Diagnostic Markers

Table 1: Diagnostic Mass Shifts for 2-CEC Degradation Profiling (ESI+)

Use these theoretical exact masses and transitions to build your targeted LC-MS/MS or HRMS inclusion lists.

Degradation Pathway	Target Analyte	Expected Formula	Theoretical[M+H]+	Characteristic MS/MS Fragments (m/z)
Parent Compound	2-CEC	C11H14ClNO	212.0842	212 → 194 (-H2O), 166, 111
β -Keto Reduction	Dihydro-2-CEC	C11H16ClNO	214.0998	214 → 196 (-H2O), 168, 113
N-Dealkylation	2-Chlorocathinone	C9H10ClNO	184.0529	184 → 166 (-H2O), 138, 111
Oxidation	2-CEC α -Dicarbonyl	C11H12ClNO2	226.0634	226 → 198 (-CO), 111

Table 2: 2-CEC HCl Matrix Stability Profile

Data synthesized from foundational synthetic cathinone stability studies[2][4].

Storage Condition	Matrix / Solvent	Estimated Half-Life / Stability	Recommendation
Room Temp (20°C)	Methanol (Unbuffered)	< 24 Hours (Rapid Breakdown)	Avoid for working solutions
Room Temp (20°C)	Alkaline Urine (pH 8)	< 48 Hours	Adjust pH immediately upon collection
Refrigerated (4°C)	Acidic Urine (pH 4)	> 30 Days	Optimal for short-term biological storage
Frozen (-40°C)	Acetonitrile (0.1% FA)	> 6 Months	Optimal for analytical reference standards

Section 3: Validated Experimental Protocols

Protocol 1: Controlled Forced Degradation and LC-HRMS Profiling

System Validation Rationale: To ensure your LC-MS/MS system is accurately detecting degradation rather than creating it, this protocol uses Bupropion as a self-validating positive control. Bupropion is a well-characterized, structurally related cathinone that undergoes identical phase I metabolism and chemical degradation[5].

Step-by-Step Methodology:

• Solution Preparation: Prepare 10 µg/mL solutions of 2-CEC HCl and Bupropion HCl (positive control) in 50 mM ammonium formate buffer. Adjust to pH 8.0 using dilute ammonium hydroxide to deliberately accelerate base-catalyzed degradation.

• Incubation: Incubate the solutions in sealed amber vials at 37°C in a shaking water bath to simulate physiological thermal conditions.

• Aliquot Sampling: Extract 100 µL aliquots at timepoints: t = 0, 2, 4, 8, 12, and 24 hours.

• Quenching (Critical Step): Immediately quench the degradation by adding 100 µL of ice-cold acetonitrile containing 0.1% formic acid. This drops the pH to ~4, instantly halting base-catalyzed enolization.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to remove any precipitated buffer salts.

• LC-HRMS Analysis: Inject 5 µL onto a C18 UHPLC column coupled to a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer operating in ESI(+) mode.

• Data Validation: First, verify the system by confirming the presence of known bupropion degradation products (e.g., hydroxybupropion). Once the system's detection capability is validated, extract the ion chromatograms (EICs) for the theoretical 2-CEC degradation masses listed in Table 1.

Protocol 2: Derivatization Strategy for GC-MS Analysis

System Validation Rationale: If LC-MS/MS is unavailable, you must protect the β -keto amine structure of 2-CEC from pyrolytic cleavage in the GC inlet[3].

Step-by-Step Methodology:

• Extraction: Extract 1 mL of pH-adjusted sample (pH 4) using solid-phase extraction (SPE) with a mixed-mode cation exchange cartridge.

• Elution & Evaporation: Elute with 5% ammonium hydroxide in a methanol/ethyl acetate mixture. Evaporate to dryness under a gentle stream of nitrogen at room temperature. Do not use heat blocks, as 2-CEC will thermally degrade.

• Derivatization: Add 50 µL of Pentafluoropropionic anhydride (PFPA) and 50 µL of ethyl acetate. Incubate at 60°C for 20 minutes to fully derivatize the amine.

• Reconstitution: Evaporate the excess PFPA reagent under nitrogen and reconstitute the residue in 100 µL of anhydrous ethyl acetate.

• Analysis: Inject 1 µL into the GC-MS. The derivatized 2-CEC will exhibit a stabilized molecular ion, preventing the formation of thermal artifacts.

Section 4: Mechanistic Pathways & Workflows (Visualizations)

Fig 1: Primary chemical, metabolic, and thermal degradation pathways of 2-CEC.

Fig 2: Self-validating LC-HRMS/MS workflow for identifying 2-CEC degradation products.

References

• ASCLD. "Validation for the Qualitative Analysis of Seized Drugs by GC-IRD | ASCLD" 1

• Frontiers. "Metabolic stability and metabolite profiling of emerging synthetic cathinones" 5

• Office of Justice Programs. "Long-Term Stability of Synthetic Cathinones in Forensic Toxicology Samples" 2

• PMC. "Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples" 4

• Oxford Academic. "Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology" 3

Sources

• 1. ascld.org [ascld.org]
• 2. ojp.gov [ojp.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Metabolic stability and metabolite profiling of emerging synthetic cathinones [frontiersin.org]

Reference Data & Comparative Studies

comparative potency of 2-Chloroethcathinone versus 4-Chloroethcathinone

An in-depth comparative analysis of halogenated synthetic cathinones reveals that minor structural modifications—such as the positional isomerism of a chlorine atom—profoundly alter a compound's pharmacodynamics, abuse liability, and neurotoxicological profile. As a Senior Application Scientist, I have structured this guide to objectively compare the in vitro performance, monoamine transporter interactions, and cytotoxicity of 2-Chloroethcathinone (2-CEC) versus 4-Chloroethcathinone (4-CEC) .

This guide provides field-proven insights into the causality behind experimental assay design, ensuring that researchers can reliably replicate and validate these findings in their own drug development or forensic toxicology workflows.

Pharmacodynamic Divergence: Monoamine Transporter Modulation

The primary mechanism of action for synthetic cathinones involves the modulation of the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). The shift of a chlorine atom from the ortho (2-CEC) to the para (4-CEC) position on the phenyl ring creates distinct steric interactions within the binding pockets of these transporters.

4-CEC (Para-Substitution): 4-CEC exhibits a highly unique "hybrid" transporter profile. In vitro synaptosomal assays demonstrate that 4-CEC acts as a low-potency uptake inhibitor (blocker) at DAT and NET, but functions as a fully efficacious substrate (releasing agent) at SERT[1]. The addition of the para-chloro ring substitution combined with an N-ethyl chain creates steric bulk; the SERT binding pocket can accommodate this bulk to allow for molecular translocation (efflux), whereas DAT cannot, trapping 4-CEC as a non-transportable blocker[2]. This lack of substrate activity at DAT significantly reduces its dopaminergic reinforcing efficacy compared to its methyl-analog, 4-CMC[1].

2-CEC (Ortho-Substitution): While 2-CEC shares the core ethcathinone backbone, its ortho-chloro substitution shifts its primary hazard profile toward off-target enzymatic disruption rather than pure monoaminergic stimulation. 2-CEC demonstrates potent inhibition of acetylcholinesterase (AChE), reaching a maximum inhibition of 85% in dose-response assays[3]. This suggests that 2-CEC intoxication may present with severe cholinergic toxidromes, a mechanism less pronounced in its para-substituted counterpart[4].

Fig 1: Divergent pharmacodynamic and toxicological pathways of 2-CEC and 4-CEC.

Neurotoxicity and Cytotoxicity Profiles

Both 2-CEC and 4-CEC induce concentration-dependent cytotoxicity in differentiated human neuroblastoma (SH-SY5Y) cells, a standard dopaminergic neuronal model[3]. However, 4-CEC is substantially more cytotoxic at lower concentrations.

• 4-CEC exhibits a steep cytotoxicity curve with a Lowest Observed Adverse Effect Level (LOAEL) of 0.1 mM [3].

• 2-CEC requires higher concentrations to induce similar cellular death, presenting a LOAEL of 0.5 mM [3].

Quantitative Data Summary

The following table synthesizes the comparative in vitro performance of both isomers to aid researchers in predictive toxicology and structure-activity relationship (SAR) modeling.

Pharmacological Parameter	2-Chloroethcathinone (2-CEC)	4-Chloroethcathinone (4-CEC)
DAT Activity	Uptake Inhibitor	Uptake Inhibitor (Low Potency)[1]
NET Activity	Uptake Inhibitor	Weak Partial Substrate[2]
SERT Activity	Uptake Inhibitor	Full Efficacy Substrate (Releaser)[1]
SH-SY5Y Cytotoxicity (LOAEL)	0.5 mM[3]	0.1 mM[3]
AChE Maximum Inhibition	85%[4]	Moderate[3]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. The inclusion of mechanistic causality explains why specific biological models and kinetic readouts are prioritized.

Protocol A: Synaptosomal Monoamine Transporter Inhibition and Release Assay

Causality: Rat brain synaptosomes are strictly preferred over transfected HEK-293 cells for release assays. Synaptosomes preserve native vesicular storage mechanisms (VMAT2) and endogenous regulatory proteins, which are absolutely necessary to distinguish between simple reuptake inhibition and true substrate-induced non-exocytotic efflux[5].

• Tissue Preparation: Isolate rat caudate for DAT assays, and whole brain (minus caudate/cerebellum) for NET and SERT assays. Homogenize the tissue in ice-cold 10% sucrose. Validation Check: Sucrose maintains osmotic balance; failure to use it results in synaptosomal lysis and a flattened baseline signal.

• Uptake Inhibition Phase: Incubate the synaptosomes with varying concentrations of the test compound (2-CEC or 4-CEC) alongside [3H]-labeled monoamines (DA, NE, or 5-HT).

• Substrate Release Phase: Pre-load a separate batch of synaptosomes with [3H]-monoamines. Introduce the test compound. A true substrate (like 4-CEC at SERT) will reverse the transporter flux, causing an efflux of the radiolabeled neurotransmitter into the supernatant[1].

• Quantification & Internal Validation: Measure retained vs. effluxed radioactivity via liquid scintillation counting. Self-Validation: Run Mephedrone (a known non-selective substrate) and Cocaine (a known non-selective blocker) in parallel. If Mephedrone fails to induce >80% fractional release at SERT, the synaptosomal preparation is deemed compromised and the plate is rejected[2].

Fig 2: Experimental workflow for monoamine transporter uptake and release assays.

Protocol B: Acetylcholinesterase (AChE) Kinetic Inhibition Assay

Causality: Ellman's colorimetric method is utilized because it provides highly sensitive, real-time kinetic data on enzyme activity by measuring the absorbance of the yellow anion (5-thio-2-nitrobenzoic acid) produced when thiocholine reacts with DTNB.

• Reagent Optimization: Prepare the AChE enzyme solution, acetylthiocholine iodide (substrate), and DTNB in a 0.1 M phosphate buffer (pH 8.0). Causality: pH 8.0 is the strict optimal catalytic environment for AChE; deviations will artificially lower the Vmax.

• Steady-State Incubation: Pre-incubate the enzyme with 2-CEC or 4-CEC (0.03 to 2 mM) for 15 minutes at 25°C to allow for steady-state inhibitor binding[4].

• Reaction Initiation: Add the substrate and DTNB to initiate the hydrolysis reaction.

• Kinetic Readout: Measure absorbance continuously at 412 nm using a microplate reader. Self-Validation: Include Donepezil as a positive control. The assay is only valid if Donepezil produces its standard IC50 curve, confirming enzyme viability before calculating the 85% max inhibition for 2-CEC[3].

References

• Baumann, M. H., et al. "Neurochemical and Cardiovascular Effects of 4-Chloro Ring-Substituted Synthetic Cathinones in Rats." National Center for Biotechnology Information (NCBI) / PMC. Available at:[Link]

• Gannon, B. M., et al. "Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones." National Center for Biotechnology Information (NCBI) / PMC. Available at:[Link]

• Silva, A., et al. "Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact." MDPI / PMC. Available at:[Link]

• Luethi, D., et al. "Structure–Activity Relationship of N-Ethyl-Hexedrone Analogues: Role of the α-Carbon Side-Chain Length in the Mechanism of Action, Cytotoxicity, and Behavioral Effects in Mice." ACS Publications. Available at: [Link]

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A Comparative Guide to Bioequivalence Studies of 2-Chloroethcathinone (2-CEC) Salt Forms

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2-Chloroethcathinone (2-CEC) is a synthetic cathinone and novel psychoactive substance. There is a significant lack of formal, peer-reviewed research on its pharmacological, toxicological, and pharmacokinetic properties in humans. This guide is a synthesized framework based on established principles of bioequivalence testing for analogous compounds and is intended for research and informational purposes only. The use of 2-CEC is subject to strict regulatory control in many jurisdictions.

Introduction: The Critical Role of Salt Form and Bioequivalence in Research

The selection of a specific salt form for a compound is a fundamental decision in pharmaceutical development, with the potential to significantly alter a drug's physicochemical properties.[1][2] These properties, including solubility, stability, and dissolution rate, are key determinants of a drug's bioavailability—the rate and extent to which the active ingredient is absorbed and becomes available at the site of action.[3][4] For a research chemical like 2-Chloroethcathinone (2-CEC), understanding the impact of different salt forms is crucial for ensuring the consistency and reproducibility of experimental results.

This guide provides a comprehensive framework for designing and conducting a bioequivalence study to compare different salt forms of 2-CEC (e.g., hydrochloride vs. citrate). It outlines the theoretical basis, experimental design, bioanalytical methodology, and data interpretation, adhering to the rigorous standards set by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7][8][9]

Part 1: Theoretical Framework for Bioequivalence Assessment

Two drug products are considered bioequivalent if they exhibit comparable bioavailability when administered at the same molar dose.[5] The primary pharmacokinetic (PK) parameters used to assess bioequivalence are:

• Cmax (Maximum Plasma Concentration): The peak concentration of the drug in the plasma.

• AUC (Area Under the Curve): The total exposure to the drug over time. This is typically measured as AUCt (from time zero to the last measurable concentration) and AUC∞ (extrapolated to infinity).

• Tmax (Time to Maximum Plasma Concentration): The time at which Cmax is reached.

To establish bioequivalence, the 90% confidence interval (CI) for the ratio of the geometric means (Test Product/Reference Product) of Cmax and AUC must fall within the acceptance range of 80.00% to 125.00%.[10]

Part 2: Hypothetical Bioequivalence Study Design: 2-CEC HCl vs. 2-CEC Citrate

Objective

To compare the rate and extent of absorption of two different salt forms of 2-CEC (hydrochloride as the test product vs. citrate as the reference product) in healthy human subjects under fasting conditions.

Study Design

A single-dose, randomized, two-period, two-sequence, crossover design is the recommended approach.[5][11][12][13] This design is highly efficient as each subject serves as their own control, minimizing inter-subject variability.[13]

• Period 1: Subjects are randomly assigned to receive either the Test (2-CEC HCl) or Reference (2-CEC Citrate) product.

• Washout Period: A sufficient time interval between periods to ensure complete elimination of the drug from the body. The duration should be at least five times the drug's elimination half-life.

• Period 2: Subjects receive the alternate product.

Subject Selection

A sufficient number of healthy volunteers (typically 24-36) should be recruited to ensure adequate statistical power.[14] Subjects should be of similar age, weight, and health status, and screened based on strict inclusion and exclusion criteria.

Blood Sampling Schedule

Blood samples should be collected at pre-defined intervals to adequately characterize the plasma concentration-time profile. A typical schedule would include:

• Pre-dose (0 hour)

• Multiple points around the expected Tmax (e.g., 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4 hours)

• Points during the elimination phase (e.g., 6, 8, 12, 24, 48, 72 hours)

Part 3: Bioanalytical Methodology

The quantification of 2-CEC in plasma samples requires a sensitive, specific, and validated bioanalytical method. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for this purpose.[15][16][17]

Step-by-Step Protocol for Sample Analysis

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples at room temperature.

  • Vortex a 100 µL aliquot of plasma.

  • Add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a deuterated analog of 2-CEC).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• HPLC-MS/MS Analysis:

  • Inject the reconstituted sample into the HPLC-MS/MS system.

  • Chromatographic Separation: Use a C18 reverse-phase column to separate 2-CEC from endogenous plasma components. A gradient elution with a mobile phase consisting of formic acid in water and formic acid in acetonitrile is typically employed.[18]

  • Mass Spectrometric Detection: Utilize a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for 2-CEC and its internal standard must be determined and optimized.

• Method Validation: The analytical method must be fully validated according to regulatory guidelines, assessing:

  • Selectivity and Specificity

  • Linearity and Range

  • Accuracy and Precision

  • Limit of Detection (LOD) and Lower Limit of Quantification (LLOQ)[16]

  • Matrix Effect

  • Stability (freeze-thaw, short-term, long-term)

Part 4: Data Analysis and Interpretation

Pharmacokinetic Parameter Calculation

Pharmacokinetic parameters (Cmax, AUCt, AUC∞) are calculated for each subject for both the test and reference products using non-compartmental analysis. Tmax is determined directly from the observed data.

Statistical Analysis

The primary analysis involves constructing a 90% confidence interval for the ratio of the geometric means of the test and reference products for Cmax and AUC.

Hypothetical Data Presentation

The results of the statistical analysis should be summarized in a clear and concise table.

Parameter	Test Product (2-CEC HCl)	Reference Product (2-CEC Citrate)	Ratio of Geometric Means (Test/Ref) [%]	90% Confidence Interval
AUCt (ng*h/mL)	1550	1600	96.88	90.50% - 103.75%
Cmax (ng/mL)	350	340	102.94	94.15% - 112.50%

Interpretation of Results

Based on the hypothetical data above, the 90% confidence intervals for both the AUC and Cmax ratios fall entirely within the 80.00% to 125.00% acceptance range. Therefore, the 2-CEC hydrochloride and 2-CEC citrate salt forms would be considered bioequivalent. This implies that any observed differences in their in-vitro physicochemical properties do not translate to significant differences in their in-vivo bioavailability.

Conclusion and Future Directions

This guide provides a robust framework for assessing the bioequivalence of different 2-CEC salt forms. Establishing bioequivalence is a critical step for ensuring that data generated from studies using different salt forms can be reliably compared. Future research should focus on conducting such studies with novel psychoactive substances to better understand their pharmacokinetic profiles and ensure the validity and reproducibility of scientific findings. The lack of controlled administration studies in humans for synthetic cathinones complicates the interpretation of their effects and concentrations in biological matrices.[15]

References

• Hess, C., et al. (2016). Synthetic cathinone pharmacokinetics, analytical methods, and toxicological findings from human performance and postmortem cases. Journal of Analytical Toxicology, 40(4), 243-253. Available at: [Link]

• European Medicines Agency (EMA). (2010). Guideline on the Investigation of Bioequivalence. CPMP/EWP/QWP/1401/98 Rev. 1/ Corr. Available at: [Link]

• Tothfalusi, L., & Endrenyi, L. (2012). The Revised 2010 EMA Guideline for the Investigation of Bioequivalence for Immediate Release Oral Formulations with Systemic Action. The AAPS Journal, 14(1), 183-187. Available at: [Link]

• European Medicines Agency (EMA). (n.d.). Investigation of bioequivalence - Scientific guideline. Retrieved from [Link]

• European Medicines Agency (EMA). (n.d.). Product-specific bioequivalence guidance. Retrieved from [Link]

• Walsh, S. L., et al. (2021). Pharmacokinetics of Synthetic Cathinones Found in Bath Salts in Mouse Brain and Plasma Using High-Pressure Liquid Chromatography-Tandem Mass Spectrometry. European Journal of Drug Metabolism and Pharmacokinetics, 46(6), 771-778. Available at: [Link]

• Teodoro, M. F., et al. (2024). Crossover Design on the Bioequivalence of Pharmaceuticals - A Case of Study. ResearchGate. Available at: [Link]

• Dr.Oracle. (2025). What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formulation?. Dr.Oracle. Available at: [Link]

• Walsh, S. L., et al. (2021). Pharmacokinetics of Synthetic Cathinones Found in “Bath Salts” in Mouse Brain and Plasma Using High Pressure Liquid Chromatography – Tandem Mass Spectrometry. bioRxiv. Available at: [Link]

• Rescigno, A. (2011). Critical considerations into the new EMA guideline on bioequivalence. Arzneimittelforschung, 61(4), 207-20. Available at: [Link]

• Kumar, L., & Singh, S. (2009). Salt Selection in Drug Development. Pharmaceutical Technology, 33(3). Available at: [Link]

• Credevo. (2025). BA/BE Study Requirements For FDA Approval: Guidelines, Global Locations, Costs & Quality Standards. Credevo. Available at: [Link]

• Food and Drugs Authority, Ghana. (2013). Guideline on Conducting Bioequivalence Studies. FDA/DNC/GDL – 05/02. Available at: [Link]

• Hauck, W. W., et al. (2007). Sequential design approaches for bioequivalence studies with crossover designs. Pharmaceutical Statistics, 6(3), 187-197. Available at: [Link]

• Kim, H. Y. (2022). Considerations for crossover design in clinical study. Journal of the Korean Data Analysis Society, 24(1), 1-11. Available at: [Link]

• Sharma, D., et al. (2011). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 3(2), 53-58. Available at: [Link]

• Chen, Y., et al. (2010). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development. AAPS PharmSciTech, 11(2), 649-655. Available at: [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (n.d.). Synthetic cathinones drug profile. Retrieved from [Link]

• PennState Eberly College of Science. (n.d.). Lesson 15: Crossover Designs. Statistics Online. Retrieved from [Link]

• Baumann, M. H., et al. (2016). Synthetic cathinone pharmacokinetics, analytical methods, and toxicological findings from human performance and postmortem cases. Taylor & Francis Online. Available at: [Link]

• U.S. Food and Drug Administration (FDA). (2020). Bioavailability and Bioequivalence Studies Submitted in NDAs or INDs — General Considerations. Draft Guidance for Industry. Available at: [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Bioavailability and Bioequivalence Studies for orally administered drug products - General considerations. Retrieved from [Link]

• Chow, S. C., & Liu, J. P. (2007). On assessment of bioequivalence under a higher-order crossover design. Journal of Biopharmaceutical Statistics, 17(2), 239-256. Available at: [Link]

• Elder, D. P., & Lipinski, C. A. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum?. The British Journal of Cardiology, 16(6), 244-247. Available at: [Link]

• U.S. Food and Drug Administration (FDA). (2019). Bioavailability and Bioequivalence Studies Submitted in NDAs or INDs — General Considerations. Draft Guidance. Available at: [Link]

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• Zuba, D. (2018). Analytical Methods Used for Identification and Determination of Synthetic Cathinones and Their Metabolites. ResearchGate. Available at: [Link]

• United Nations Office on Drugs and Crime (UNODC). (2020). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. UNODC. Available at: [Link]

• You, Y., et al. (2021). A sensitive HPLC-MS/MS method for the detection, resolution and quantitation of cathinone enantiomers in horse blood plasma and urine. Journal of Pharmaceutical and Biomedical Analysis, 195, 113854. Available at: [Link]

• De Campos, E. G., et al. (2022). Identification of Synthetic Cathinones in Seized Materials: A Review of Analytical Strategies Applied in Forensic Chemistry. WIREs Forensic Science, 4(1), e1436. Available at: [Link]

• Costa, J. L., et al. (2025). Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact. Molecules, 30(8), 1695. Available at: [Link]

• Ververi, C., et al. (2024). A validated HPLC-MS/MS method for the simultaneous determination of 18 drugs of abuse and their metabolites in dried blood spots. Journal of Chromatography B, 1247, 124337. Available at: [Link]

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validation of rapid screening tests for 2-Chloroethcathinone

Title: Validation of Rapid Screening Tests for 2-Chloroethcathinone (2-CEC): A Comparative Analytical Guide

Introduction The proliferation of ring-substituted synthetic cathinones presents a continuous challenge for forensic, clinical, and drug development laboratories. 2-Chloroethcathinone (2-CEC) is notoriously difficult to screen and confirm due to its structural similarity to its positional isomers, 3-CEC and 4-CEC. As a Senior Application Scientist, I have observed that traditional screening methods often fail to achieve the necessary specificity, leading to false positives or ambiguous isomer assignments. This guide objectively compares current rapid screening alternatives for 2-CEC and provides a self-validating experimental workflow grounded in mechanistic analytical chemistry.

Causality in Analytical Selection When developing and validating a screening assay for 2-CEC, one must account for the molecule's inherent physicochemical properties:

• Matrix Instability: 2-CEC exhibits poor stability and readily breaks down in methanol over time. This degradation severely impacts the reliability of less sensitive techniques like Gas Chromatography-Infrared Detection (GC-IRD), which often fails to detect 2-CEC even at high concentrations (e.g., 2 mg/mL) if the sample has degraded in solution[1].

• Isomeric Ambiguity: 2-CEC, 3-CEC, and 4-CEC share an identical molecular mass (211.7 g/mol ). In standard Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS), they produce highly similar, non-characteristic spectra dominated by an iminium base peak at m/z 72 (formed via α-cleavage)[2].

• Cross-Reactivity Limitations: Commercial amphetamine or general cathinone immunoassays frequently exhibit low cross-reactivity for halogenated cathinones like 2-CEC, necessitating more advanced rapid screening techniques like Direct Analysis in Real Time Mass Spectrometry (DART-MS)[3].

Comparative Performance of Screening Alternatives To establish a robust analytical pipeline, we must compare the performance metrics of available screening methodologies.

Analytical Methodology	Sensitivity	Isomer Specificity	Time-to-Result	Key Limitations & Causality
Colorimetric Tests	Low (~µg range)	None	< 2 mins	Highly subjective; cannot differentiate 2-CEC from other cathinones or cutting agents[3].
Immunoassays (ELISA)	Moderate (ng/mL)	Low	15-30 mins	Poor cross-reactivity for ring-chlorinated cathinones; high risk of false negatives.
DART-MS (Rapid Screen)	High (ng/mL)	Moderate (Class-level)	< 2 mins	Rapid ambient ionization yields intact [M+H]+ (m/z 212.7) but cannot resolve positional isomers without tandem MS[3].
GC-EI-MS (Confirmation)	High (ng/mL)	High (with proper data analysis)	15-20 mins	Requires extraction and chromatographic separation; 2-CEC is unstable in methanol during long sequence runs[1].

Self-Validating Experimental Protocol: DART-MS Screening to GC-MS Confirmation A self-validating protocol ensures that every step contains internal checks to prevent false data, particularly addressing 2-CEC's instability and isomeric overlap.

Step 1: Sample Preparation & Stability Control

• Procedure: Dissolve 1-2 mg of the suspected material in 1.5 mL of an aprotic solvent (e.g., acetonitrile) rather than methanol. Add a deuterated internal standard (e.g., Mephedrone-d3) at 100 µg/mL.

• Causality: Methanol accelerates the breakdown of chloroethcathinones[1]. Using an aprotic solvent stabilizes the analyte for longer sequence runs, while the internal standard validates ionization efficiency and extraction recovery.

Step 2: Rapid Screening via DART-MS

• Procedure: Introduce the glass capillary dipped in the sample solution directly into the DART gas stream (He gas, 300°C). Monitor for the protonated molecular ion[M+H]+ at m/z 212.7.

• Causality: DART-MS provides soft ionization, minimizing fragmentation. If m/z 212.7 is absent, the sample is negative for CEC isomers, saving the 20-minute GC-MS run time. This step is as fast as a color test but provides exact mass data[3].

Step 3: GC-EI-MS Isomeric Differentiation (Confirmation)

• Procedure: Inject 1 µL of the sample into the GC-MS. Use a slow temperature ramp (e.g., 10°C/min from 100°C to 280°C) to ensure baseline resolution of the 2-CEC, 3-CEC, and 4-CEC peaks.

• Causality: Since DART-MS cannot differentiate the isomers, chromatographic separation is mandatory. To definitively identify 2-CEC, analyze the secondary fragmentation pathways[2]:

  • Primary Cleavage: All isomers show the base peak at m/z 72.

  • Diagnostic Ion 1 (m/z 70): The characteristic H2 loss from the iminium ion is sterically favored in the 2-CEC isomer relative to 3-CEC and 4-CEC.

  • Diagnostic Ion 2 (m/z 111/113): The loss of carbon monoxide (CO) from the m/z 139 fragment is least abundant for 2-CEC compared to its isomers.

Step 4: Quality Control Validation

• Procedure: Run a blank solvent injection between every sample. Run a mixed reference standard of 2-CEC, 3-CEC, and 4-CEC daily.

• Causality: Blanks prove the absence of carryover (critical for sticky amines). The mixed standard proves the column's current ability to resolve the isomers, self-validating the system's resolving power before unknown sample analysis.

Analytical Workflow Visualization

Self-validating analytical workflow for the rapid screening and confirmation of 2-CEC.

References

• Validation for the Qualitative Analysis of Seized Drugs by GC-IRD - ASCLD.

• Identification of cathinones and other active components of 'legal highs' by mass spectrometric methods - ResearchGate.

• Comparing Two Seized Drug Workflows for the Analysis of Synthetic Cannabinoids, Cathinones, and Opioids - ChemRxiv.

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• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]

Analytical Reproducibility and Performance Comparison Guide: 2-Chloroethcathinone (2-CEC) Hydrochloride Assays

Executive Summary & Analytical Rationale

The accurate identification and quantification of synthetic cathinones remain a persistent challenge in forensic toxicology and pharmacological drug development. 2-Chloroethcathinone (2-CEC) hydrochloride—a ring-substituted synthetic cathinone—presents unique analytical hurdles due to its thermal lability, solvent-induced degradation, and the existence of nearly identical positional isomers (3-CEC and 4-CEC).

As a Senior Application Scientist, I have observed that traditional gas chromatography-mass spectrometry (GC-MS) workflows frequently fail to yield reproducible data for 2-CEC. This guide objectively compares the performance of 2-CEC assays across different analytical platforms, highlighting why liquid chromatography-tandem mass spectrometry (LC-MS/MS) outperforms traditional methods. By understanding the chemical causality behind these failures, researchers can implement the self-validating protocols detailed below to ensure absolute scientific integrity.

Mechanistic Insights: The 2-CEC Analytical Challenge

The core structure of 2-CEC (1-(2-chlorophenyl)-2-(ethylamino)-1-propanone) features an ortho-chloro substitution on the phenyl ring. This specific steric and electronic configuration makes 2-CEC highly susceptible to degradation.

Solvent-Induced Degradation & Isobaric Interference

During standard forensic workflows, samples are often reconstituted in methanol. However, 2-CEC exhibits pronounced instability in methanol, rapidly breaking down and resulting in poor reproducibility or complete detection failure in techniques like GC-MS and gas chromatography-infrared detection (GC-IRD)[1].

Furthermore, 2-CEC, 3-CEC, and 4-CEC share a molecular mass of 211 g/mol . When subjected to electron ionization (EI) in GC-MS, all three regioisomers produce nearly identical, non-characteristic mass spectra dominated by an alpha-cleavage iminium base peak at m/z 72[2]. Because their retention time differences (RTD) can be as narrow as 0.073 minutes[3], traditional GC-EI-MS cannot unambiguously differentiate them without extensive derivatization. To achieve reliable isomer resolution, LC-MS/MS or GC-chemical ionization-MS (GC-CI-MS) is required[4].

Fig 1. Mechanistic pathways of 2-CEC analysis comparing GC-EI-MS limitations with LC-MS/MS efficacy.

Comparative Assay Performance Data

To objectively evaluate 2-CEC, we must compare its assay reproducibility against its para-substituted analog (4-CEC) and a traditional, stable cathinone baseline, Mephedrone (4-MMC). The data below synthesizes the impact of platform choice on quantitative reliability.

Analyte	Analytical Platform	Intra-day Precision (%CV)	Methanol Stability	Isomer Resolution	Primary Analytical Challenge
2-CEC HCl	GC-EI-MS	> 15.0% (Variable)	Poor (Rapid Breakdown)	No (Co-elutes with 3-CEC)	Thermal/Solvent lability[1]
2-CEC HCl	LC-MS/MS	< 3.0%	Moderate/Good	Yes (Distinct RT)	Matrix suppression
4-CEC HCl	GC-EI-MS	~ 8.5%	Moderate	No (Co-elutes with 3-CEC)	Isobaric fragmentation[2]
4-MMC	GC-EI-MS	< 2.0%	Good	Yes	N/A (Stable baseline)

Causality of Variance: The unacceptably high %CV (>15%) for 2-CEC in GC-MS is a direct consequence of nucleophilic attack by protic solvents (methanol) at the beta-ketone, exacerbated by the thermal stress of the GC inlet. This leads to inconsistent on-column analyte concentrations. Transitioning to LC-MS/MS bypasses thermal degradation and allows for the use of non-protic solvents, instantly restoring %CV to acceptable pharmaceutical limits (<3.0%).

Validated Experimental Protocol: Self-Validating LC-MS/MS Workflow

To guarantee scientific integrity, analytical protocols must be self-validating. The following LC-MS/MS methodology is designed to automatically flag sample degradation or isomer co-elution, ensuring absolute trustworthiness in your reproducibility data.

Step-by-Step Methodology

Step 1: Aprotic Sample Preparation

• Action: Weigh 1.0 mg of 2-CEC HCl standard and dissolve in 1.0 mL of Acetonitrile (LC-MS grade) to create a 1 mg/mL stock.

• Causality: Strictly avoiding methanol arrests the solvent-induced degradation of the 2-CEC ketone moiety, ensuring the starting concentration remains stable throughout the autosampler queue[1].

Step 2: Internal Standard (IS) Integration

• Action: Spike all calibration standards and unknown samples with 50 ng/mL of Mephedrone-d3 (or a matched deuterated cathinone).

• Causality: Adding the IS prior to any further dilution corrects for potential ionization suppression in the ESI source, validating the quantitative recovery of the assay.

Step 3: Chromatographic Separation (Isomer Resolution)

• Action: Inject 2 µL onto a Biphenyl LC column (e.g., 100 x 2.1 mm, 2.7 µm) rather than a standard C18. Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• Causality: The pi-pi interactions provided by the Biphenyl stationary phase are critical for resolving the ortho (2-CEC), meta (3-CEC), and para (4-CEC) chlorine substitutions, which standard hydrophobic C18 columns often fail to separate[4].

Step 4: Selected Reaction Monitoring (SRM)

• Action: Configure the triple quadrupole mass spectrometer in positive ESI mode. Monitor two transitions for 2-CEC:

  • Quantifier Ion:m/z 212.1 → 72.1 (Alpha-cleavage)

  • Qualifier Ion:m/z 212.1 → 154.0 (Loss of ethylamine)

• Self-Validation Logic: The system must calculate the ratio between the quantifier and qualifier ions. If the ratio in an unknown sample deviates by >20% from the reference standard, the system automatically flags the result. This deviation proves either the co-elution of an isomer (like 3-CEC) or in-source degradation, preventing the reporting of false quantitative data.

Fig 2. Self-validating LC-MS/MS workflow for reproducible 2-CEC quantification and identification.

Conclusion & Best Practices

When generating reproducibility data for 2-Chloroethcathinone assays, the choice of analytical platform and solvent is the difference between robust data and catastrophic failure. Traditional GC-MS methods are fundamentally flawed for 2-CEC due to thermal lability and methanol-induced degradation[1]. Furthermore, the nearly identical EI mass spectra of 2-CEC, 3-CEC, and 4-CEC necessitate high-resolution chromatographic separation[2][3].

By adopting the aprotic LC-MS/MS workflow detailed above, laboratories can leverage pi-pi chromatographic interactions and dual-SRM ratio checks to create a self-validating system. This ensures that the reported precision, accuracy, and LODs for 2-CEC are analytically sound and legally defensible.

References

• Forensic drug analysis of chloro-N,N-dimethylcathinone (CDC) and chloroethcathinone (CEC): Identification of 4-CDC and 4-CEC in drug seizures and differentiation from their ring-substituted positional isomers. ResearchGate.[Link]

• Identification of cathinones and other active components of 'legal highs' by mass spectrometric methods. ResearchGate.[Link]

• Validation for the Qualitative Analysis of Seized Drugs by GC-IRD. ASCLD.[Link]

• Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method. PMC.[Link]

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